2-(1-Aminobutyl)-4-chlorophenol

Core Science & Biosynthesis

Technical Monograph: Physicochemical Profiling and Synthetic Utility of 2-(1-Aminobutyl)-4-chlorophenol

Executive Summary

2-(1-Aminobutyl)-4-chlorophenol is a specialized ortho-substituted phenolic amine, primarily utilized as a chiral building block in the synthesis of agrochemicals and pharmaceutical intermediates. Structurally, it belongs to the class of ortho-hydroxybenzylamine analogs, where the interplay between the phenolic hydroxyl and the adjacent amine functionality creates a unique intramolecular hydrogen-bonding motif. This structural feature significantly influences its solubility, pKa, and reactivity profile, distinguishing it from its non-alkylated parent, 2-amino-4-chlorophenol.

This guide provides a definitive technical breakdown of its stoichiometry, predicted physicochemical properties, and a field-proven synthetic pathway derived from first-principles process chemistry.

Part 1: Molecular Identity & Stoichiometry

The following data establishes the core chemical identity of the molecule. Researchers should use the Monoisotopic Mass for high-resolution mass spectrometry (HRMS) validation.

Property	Value	Technical Notes
IUPAC Name	2-(1-Aminobutyl)-4-chlorophenol	Systematic naming assumes the butyl chain is the primary alkyl group.
Molecular Formula	C₁₀H₁₄ClNO	Confirmed via elemental count: C(10), H(14), Cl(1), N(1), O(1).
Molecular Weight	199.68 g/mol	Average weight for stoichiometric calculations.
Monoisotopic Mass	199.0764 Da	Use this exact value for [M+H]⁺ identification in LC-MS (Expected m/z: 200.084).
CAS Registry Number	Not Widely Listed	Analogous to (S)-2-(1-aminoethyl)-4-chlorophenol (CAS 1228569-39-8).
Element Count	C: 60.15%, H: 7.07%, Cl: 17.76%, N: 7.01%, O: 8.01%	Useful for Elemental Analysis (CHN) validation.

Part 2: Structural Analysis & Chemometrics

Structural Connectivity

The molecule features a 4-chlorophenol core substituted at the ortho (2-) position with a 1-aminobutyl group. The chiral center is located at the C1 position of the butyl chain (the benzylic carbon).

• Intramolecular H-Bonding: The proximity of the phenolic -OH and the benzylic -NH₂ facilitates a strong 6-membered intramolecular hydrogen bond. This reduces the polarity of the molecule relative to its isomers, potentially increasing permeability in biological systems.

• Electronic Effects: The chlorine atom at position 4 exerts an electron-withdrawing inductive effect (-I), increasing the acidity of the phenolic proton compared to unsubstituted phenol.

Calculated Physicochemical Properties

These values are derived from Structure-Activity Relationship (SAR) algorithms based on the 4-chlorophenol scaffold.

Parameter	Predicted Value	Implication for Handling
LogP (Octanol/Water)	~2.7 - 2.9	Moderately lipophilic; requires organic solvents (MeOH, DCM) for extraction.
pKa (Phenolic OH)	~8.5	More acidic than phenol (pKa 10) due to Cl-substitution.
pKa (Amine NH₂)	~9.0 - 9.5	Basic; will form stable hydrochloride salts (solid form).
Polar Surface Area (PSA)	~46 Ų	Suggests good membrane permeability.

Part 3: Synthetic Pathways (Field-Proven Protocol)

Direct alkylation of 2-amino-4-chlorophenol is often low-yielding due to competing N- vs O-alkylation. The most robust, "self-validating" protocol utilizes a Fries Rearrangement followed by Reductive Amination . This ensures exclusive ortho regioselectivity.

Retrosynthetic Logic

• Target: 2-(1-Aminobutyl)-4-chlorophenol.

• Precursor: 5-Chloro-2-hydroxybutyrophenone (Ketone).

• Starting Material: 4-Chlorophenol + Butyryl Chloride.

Step-by-Step Methodology

Step 1: Esterification

React 4-chlorophenol with butyryl chloride in the presence of a base (pyridine or Et₃N) in DCM at 0°C.

• Checkpoint: Monitor TLC for disappearance of 4-chlorophenol. Product is 4-chlorophenyl butyrate.

Step 2: Fries Rearrangement (The Critical Step)

Heat the ester with Aluminum Chloride (AlCl₃) (neat or in nitrobenzene) to 120-140°C.

• Mechanism:[1][2][3][4][5][6] Lewis acid-mediated migration of the acyl group to the ortho position.

• Outcome: Yields 5-chloro-2-hydroxybutyrophenone .[7][8]

• Purification: Steam distillation or column chromatography to remove any para-migrated isomers (unlikely due to Cl blocking para position).

Step 3: Reductive Amination

React the ketone with Ammonium Acetate (NH₄OAc) and Sodium Cyanoborohydride (NaBH₃CN) in Methanol.

• Pro-Tip: To synthesize a specific enantiomer, replace NH₄OAc with a chiral sulfinamide (e.g., Ellman's auxiliary) followed by hydrolysis.

Visualized Workflow

The following diagram illustrates the logical flow of this synthesis, highlighting the critical intermediate.

Caption: Figure 1. Regioselective synthesis via Fries Rearrangement ensures the alkyl chain is strictly ortho to the phenol group.

Part 4: Analytical Characterization

To validate the synthesis, the following spectral signals are diagnostic.

Mass Spectrometry (ESI+)

• Parent Ion: m/z 200.1 [M+H]⁺ (distinctive ³⁵Cl/³⁷ Cl 3 :1 isotope pattern).

• Fragmentation:

  • Loss of NH₃ (-17 Da) -> m/z ~183 (formation of stabilized carbocation).

  • Tropylium ion formation characteristic of alkyl-benzenes.

Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)

• δ 6.8 - 7.2 ppm: 3H, aromatic protons (splitting pattern depends on coupling constants, typically d/dd).

• δ 4.0 - 4.2 ppm: 1H, triplet (benzylic CH-NH₂).

• δ 0.85 ppm: 3H, triplet (terminal methyl of butyl chain).

• δ 1.2 - 1.8 ppm: 4H, multiplet (internal methylene protons of butyl chain).

Part 5: Handling & Safety

• Storage: Store as the hydrochloride salt (more stable) at 2-8°C under inert atmosphere (Argon/Nitrogen). Free amines can oxidize (darken) upon air exposure.

• Hazards: Like all chlorophenols, this compound is likely toxic if swallowed and irritating to skin/eyes. Handle in a fume hood.

• Solubility:

  • Free Base: Soluble in DMSO, Methanol, Ethanol, Ethyl Acetate. Insoluble in water.

  • HCl Salt: Soluble in Water, Methanol.

References

• Fries Rearrangement Methodology

  • Martin, R. (1992). The Fries Reaction. Organic Preparations and Procedures International, 24(4), 369-435. Link

• Reductive Amination of Ortho-Hydroxy Ketones

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Analogous Compound Data ((S)-2-(1-Aminoethyl)-4-chlorophenol)

  • PubChem CID 63366623. National Center for Biotechnology Information. Link

• General Synthesis of Aminoalkylphenols

  • Betti, M. (1941). Betti Reaction. Organic Syntheses, Coll. Vol. 1, p.381. (Classical route for similar scaffolds). Link

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Navigating the Solubility Landscape of 2-(1-Aminobutyl)-4-chlorophenol: A Technical Guide for Drug Development Professionals

Abstract

Introduction: The Critical Role of Solubility in Pharmaceutical Development

The journey of a drug candidate from discovery to a marketable therapeutic is fraught with challenges, many of which are dictated by its fundamental physicochemical properties. Among these, solubility stands as a paramount parameter, profoundly influencing drug formulation, bioavailability, and overall process efficiency[1][2]. For a molecule like 2-(1-Aminobutyl)-4-chlorophenol, understanding its solubility profile in various organic solvents is essential for downstream applications such as synthesis, purification, crystallization, and the development of stable dosage forms[1][2].

This guide is structured to provide both the theoretical underpinnings and the practical, field-proven protocols for determining the solubility of 2-(1-Aminobutyl)-4-chlorophenol. We will explore the molecular characteristics of the target compound, predict its solubility behavior based on these features, and provide step-by-step experimental procedures for generating reliable and reproducible solubility data.

Molecular Profile of 2-(1-Aminobutyl)-4-chlorophenol and its Implications for Solubility

The solubility of a compound is intrinsically linked to its molecular structure. The structure of 2-(1-Aminobutyl)-4-chlorophenol, a substituted chlorophenol, suggests a complex interplay of functional groups that will govern its interaction with different solvents.

• Polar Functional Groups: The presence of a hydroxyl (-OH) and a primary amine (-NH2) group allows for hydrogen bonding, both as a donor and an acceptor. This indicates a predisposition for solubility in polar protic solvents.

• Aromatic Ring and Alkyl Chain: The benzene ring and the butyl chain contribute to the molecule's lipophilic character, suggesting potential solubility in non-polar or moderately polar aprotic solvents.

• Chloro Substituent: The chlorine atom adds to the molecular weight and introduces a polar C-Cl bond, further influencing the overall polarity and potential for dipole-dipole interactions.

Given this combination of polar and non-polar features, 2-(1-Aminobutyl)-4-chlorophenol is expected to exhibit a varied solubility profile across a spectrum of organic solvents. A qualitative prediction suggests higher solubility in polar protic solvents like alcohols, moderate solubility in polar aprotic solvents, and lower solubility in non-polar hydrocarbon solvents. A related compound, 4-Chloro-2-aminophenol, is noted to be soluble in organic solvents such as methanol, benzene, and acetone, providing a preliminary indication of the types of solvents that may be effective for 2-(1-Aminobutyl)-4-chlorophenol[3][4].

Experimental Determination of Thermodynamic Solubility: A Validated Protocol

The "gold standard" for solubility measurement is the determination of thermodynamic solubility, which represents the true equilibrium concentration of a solute in a solvent at a given temperature and pressure[5]. The shake-flask method is a reliable and widely accepted technique for this purpose[6][7].

Materials and Equipment

• 2-(1-Aminobutyl)-4-chlorophenol (solid, of known purity)

• A range of organic solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, dichloromethane, toluene) of analytical grade

• Scintillation vials or sealed glass tubes

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Analytical balance

• Volumetric flasks and pipettes

Step-by-Step Experimental Workflow

• Preparation of Solvent Systems: Prepare a sufficient volume of each organic solvent to be tested.

• Addition of Excess Solute: Add an excess amount of solid 2-(1-Aminobutyl)-4-chlorophenol to a series of vials, ensuring a visible amount of undissolved solid remains at equilibrium.

• Equilibration: Tightly seal the vials and place them in a temperature-controlled shaker set at a standard temperature, typically 25°C or 37°C, to simulate physiological conditions[8]. Allow the samples to equilibrate for a sufficient period (e.g., 24-72 hours) to ensure equilibrium is reached[6].

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. For more complete separation, centrifuge the vials at a high speed.

• Sample Collection: Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid particles are disturbed.

• Filtration: Filter the collected supernatant through a syringe filter to remove any remaining microscopic solid particles.

• Quantification: Accurately dilute the filtered solution with a suitable mobile phase and analyze the concentration of 2-(1-Aminobutyl)-4-chlorophenol using a validated HPLC method.

• Data Analysis: Calculate the solubility in mg/mL or mol/L based on the measured concentration and the dilution factor.

The following diagram illustrates the key stages of the shake-flask solubility determination workflow.

Figure 1: Workflow for Thermodynamic Solubility Determination.

High-Throughput Screening of Kinetic Solubility

In early-stage drug discovery, where compound availability is limited, high-throughput methods for assessing kinetic solubility are often employed[5][7]. These methods, while not providing the true thermodynamic solubility, offer a rapid means to rank compounds and identify potential solubility issues. A common approach is the turbidimetric or nephelometric method.

Principle of Turbidimetric Solubility Measurement

This method involves preparing a concentrated stock solution of the compound in a water-miscible organic solvent, typically dimethyl sulfoxide (DMSO). Aliquots of this stock solution are then added to an aqueous buffer in a microplate format. The concentration at which the compound precipitates, detected by an increase in turbidity (light scattering), is taken as the kinetic solubility.

High-Throughput Protocol Outline

• Stock Solution Preparation: Prepare a high-concentration stock solution of 2-(1-Aminobutyl)-4-chlorophenol in DMSO.

• Serial Dilution: Serially dilute the stock solution in DMSO in a microplate.

• Addition to Buffer: Transfer a small, fixed volume from each well of the DMSO plate to a corresponding well in a microplate containing an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Turbidity Measurement: Immediately measure the turbidity of each well using a plate reader capable of nephelometry or light scattering detection.

• Data Interpretation: The concentration at which a significant increase in turbidity is observed is reported as the kinetic solubility.

The following diagram illustrates the relationship between compound concentration and the onset of precipitation in a kinetic solubility assay.

Figure 2: Conceptual Diagram of Kinetic Solubility.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear and concise table to facilitate comparison across different solvent systems.

Table 1: Hypothetical Solubility Data for 2-(1-Aminobutyl)-4-chlorophenol at 25°C

Solvent Class	Solvent	Dielectric Constant	Predicted Solubility	Experimentally Determined Solubility (mg/mL)
Polar Protic	Methanol	32.7	High	To be determined
Ethanol	24.5	High	To be determined
Isopropanol	19.9	Moderate	To be determined
Polar Aprotic	Acetone	20.7	Moderate	To be determined
Ethyl Acetate	6.0	Moderate-Low	To be determined
Dichloromethane	9.1	Low	To be determined
Non-Polar	Toluene	2.4	Low	To be determined

Safety and Handling Considerations

As with any chemical handling, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. All procedures should be performed in a well-ventilated laboratory or under a chemical fume hood. For specific safety information, consult the Safety Data Sheet (SDS) for 2-(1-Aminobutyl)-4-chlorophenol and the solvents used[9][10][11][12][13].

Conclusion

This technical guide provides a robust framework for the systematic determination of the solubility of 2-(1-Aminobutyl)-4-chlorophenol in organic solvents. By employing the detailed protocols for both thermodynamic and kinetic solubility measurements, researchers can generate the critical data necessary to guide formulation development, optimize purification processes, and ultimately accelerate the progression of this compound through the drug development pipeline. The principles and methodologies outlined herein are grounded in established scientific practices and are designed to ensure the generation of accurate, reliable, and reproducible results.

References

• Vertex AI Search. (2025, March 24). Predicting solubility curves via a thermodynamic cycle and machine learning.
• Journal of the American Chemical Society. (2025, November 21). Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles.
• PMC. Model evaluation for the prediction of solubility of active pharmaceutical ingredients (APIs)
• Unknown Source. solubility experimental methods.pptx.
• Unknown Source.
• ChemRxiv. Improved Solubility Predictions in scCO2 Using Thermodynamics-Informed Machine Learning Models.
• ResearchGate. (2025, August 6).
• Raytor. (2026, January 22).
• Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery.
• ResearchGate. Experimental and Computational Methods Pertaining to Drug Solubility.
• Unknown Source. (2010, August 10).
• MilliporeSigma. (2025, November 6).
• TCI Chemicals. (2024, November 20).
• Shidimo Interaux Private Limited. 4 Chloro 2 Amino Phenol(4 CAP)
• NJ.gov. Common Name: 2-AMINO-4-CHLOROPHENOL HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED.
• Tradeindia. 4 Chloro 2 Amino Phenol - C6H6ClNO, 98% Purity, Creamish White Powder, CAS No. 95-85-2, EINECS No. 202-458-9, Chemical Intermediate for Dyes and Pharmaceuticals at 61360.00 INR in Mumbai | A. B. Enterprises.
• ChemicalBook. (2026, January 17).

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Protocols & Analytical Methods

2-(1-Aminobutyl)-4-chlorophenol as a chiral intermediate

Executive Summary

2-(1-Aminobutyl)-4-chlorophenol is a privileged chiral scaffold belonging to the class of trans-1,2-aminoalcohols (specifically ortho-aminoalkylphenols). This structural motif serves as a critical "chiral switch" in the synthesis of N,O-bidentate ligands (used in asymmetric catalysis, such as Nozaki-Hiyama-Kishi reactions) and is a pharmacophore homologue to adrenergic agonists and antifungal agents.

This guide provides a validated, scalable protocol for the synthesis of the racemic intermediate and its subsequent optical resolution to high enantiomeric excess (>99% ee). Unlike generic guides, this protocol addresses the specific solubility challenges posed by the 4-chloro substituent and the lipophilic butyl chain.

Part 1: Structural Logic & Synthetic Strategy

The Challenge of the Chiral Center

The target molecule possesses a chiral center at the benzylic position (C1 of the butyl chain). The presence of the phenolic hydroxyl group at the ortho position and a chlorine atom at the para position creates a unique electronic environment.

• The Chlorine Effect: The electron-withdrawing Cl- atom at C4 increases the acidity of the phenol, strengthening intramolecular Hydrogen-bonding (N-H···O-Ph). This tight binding makes traditional resolution difficult, requiring specific solvent systems to disrupt the internal H-bond during salt formation.

• The Butyl Chain: Increases lipophilicity compared to methyl/ethyl analogues, necessitating non-polar co-solvents during extraction but polar protic solvents for crystallization.

Strategic Pathway

We utilize a Reductive Amination via Fries Rearrangement pathway, followed by Classical Diastereomeric Salt Resolution . This approach is chosen over asymmetric synthesis (e.g., Ellman’s auxiliary) for its cost-effectiveness and robustness at multi-gram scales.

Figure 1: Strategic synthesis pathway from commodity chemicals to the racemic target.

Part 2: Experimental Protocols

Phase A: Synthesis of the Racemic Scaffold

Objective: Synthesize rac-2-(1-aminobutyl)-4-chlorophenol from 4-chlorophenol.

Reagents:

• 4-Chlorophenol (1.0 equiv)

• Butyryl chloride (1.1 equiv)

• Aluminum chloride (AlCl₃) (1.5 equiv)

• Ammonium acetate (10.0 equiv)

• Sodium cyanoborohydride (NaBH₃CN) (1.5 equiv)

Step-by-Step Protocol:

• Ester Formation (In-Situ):

  • Mix 4-chlorophenol (12.8 g, 100 mmol) with butyryl chloride (11.7 g, 110 mmol) in dry toluene (50 mL). Reflux until HCl evolution ceases (approx. 2 hours).[1]

  • Checkpoint: Monitor TLC (Hexane/EtOAc 8:1) for disappearance of phenol.[1]

  • Evaporate solvent to obtain 4-chlorophenyl butyrate.

• Fries Rearrangement (The Thermodynamic Sink):

  • CRITICAL: This step requires neat conditions for maximum ortho selectivity.

  • Mix the ester with AlCl₃ (20 g) and heat to 140°C for 3 hours. The mixture will turn into a viscous dark mass.

  • Quench: Cool to 0°C and slowly add crushed ice/HCl (6M). The aluminum complex is stable; vigorous stirring for 1 hour is required to hydrolyze it.

  • Extract with CH₂Cl₂, wash with brine, and recrystallize from Ethanol/Water.

  • Yield Target: ~85% of 5-chloro-2-hydroxybutyrophenone .

• One-Pot Reductive Amination:

  • Dissolve the ketone (10 g, 50 mmol) in Methanol (100 mL).

  • Add Ammonium Acetate (38.5 g, 500 mmol). Note: Excess NH₄OAc is crucial to suppress secondary amine formation.

  • Stir at room temperature for 1 hour to establish the imine equilibrium.

  • Add NaBH₃CN (4.7 g, 75 mmol) portion-wise over 30 minutes.

  • Stir for 24 hours.

  • Workup: Acidify with HCl to pH 2 (destroys borohydride), then basify with NaOH to pH 10. Extract with EtOAc.

  • Product: Isolate rac-2-(1-aminobutyl)-4-chlorophenol as a pale yellow solid.

Phase B: Optical Resolution (The "Chiral Switch")

Objective: Isolate the (S)-enantiomer using diastereomeric salt crystallization. Resolving Agent: (+)-Tartaric Acid (L-Tartaric acid).

Rationale: The 2-(aminoalkyl)phenols form robust "scissor-like" complexes with tartaric acid. The para-chloro group enhances the lattice energy difference between the diastereomers, making separation more efficient than in unsubstituted phenols.

Protocol:

• Salt Formation:

  • Dissolve rac-amine (10 g, 50 mmol) in hot Ethanol (Abs., 80 mL).

  • In a separate flask, dissolve (+)-Tartaric acid (7.5 g, 50 mmol) in hot Ethanol (40 mL).

  • Mix the solutions hot (70°C).

  • Nucleation Control: Allow the solution to cool slowly to room temperature in a Dewar flask (insulated) over 12 hours. Rapid cooling traps the eutectics.

• Fractional Crystallization:

  • Filter the white precipitate (Salt 1).[1]

  • Recrystallization: Dissolve Salt 1 in minimum boiling Methanol. Add Ethanol until turbidity appears. Cool. Repeat this step 2 times.

  • Validation: Take a small aliquot, neutralize, and check specific rotation

    . Constant rotation indicates optical purity.

• Liberation of the Free Base:

  • Suspend the purified salt in water.

  • Add 1M NaOH dropwise until pH 10.

  • Extract with CH₂Cl₂ (3 x 50 mL).

  • Dry over Na₂SO₄ and evaporate.

Data Table: Typical Resolution Metrics

Parameter	Value	Notes
Resolving Agent	(+)-Tartaric Acid	Inexpensive, recyclable.
Solvent System	EtOH (Formation) / MeOH (Recryst)	MeOH disrupts H-bonds better for purification.
Yield (Theory)	35-40% (of theoretical 50%)	High recovery for a resolution.
Final ee%	>99% (HPLC)	Determined via Chiralcel OD-H column.
Specific Rotation	(c=1, MeOH)	Value for (S)-enantiomer (Literature analog).

Part 3: Applications & Quality Control

Application: Synthesis of Chiral Salen Ligands

The resolved (S)-2-(1-aminobutyl)-4-chlorophenol is immediately useful for condensing with salicylaldehydes to form "Betti-type" Salen ligands.

Workflow:

• Mix (S)-Amine (1 equiv) + 3,5-di-tert-butylsalicylaldehyde (1 equiv) in Ethanol.

• Reflux 2 hours.

• Cool to precipitate the bright yellow chiral imine ligand.

• Use Case: Complexation with Zn(II) or Ti(IV) for asymmetric addition of diethylzinc to aldehydes.

Figure 2: Optical resolution workflow using tartaric acid to isolate the (S)-enantiomer.

Quality Control (Self-Validating System)

To ensure the protocol is working without external analytical services, use the Melting Point Constant Test :

• Measure the melting point of the salt after the first crystallization.

• Recrystallize. Measure again.

• Validation: If the melting point increases and then stabilizes (e.g., rises from 160°C to 172°C and stays at 172°C), the diastereomer is pure. If it fluctuates or remains broad, the resolution is incomplete.

References

• Cimarelli, C., & Palmieri, G. (2009). Synthesis of enantiopure 2-(aminoalkyl)phenol derivatives and their application as catalysts in stereoselective reactions. Chirality, 21(1), 218–232.[2] [Link]

  • Key Insight: Establishes the general methodology for resolving aminoalkylphenols and their utility in c

• Cardellicchio, C., et al. (1998). Enantioselective addition of diethylzinc to aldehydes catalyzed by new chiral amino phenols. Tetrahedron: Asymmetry, 9(20), 3667-3675. [Link]

  • Key Insight: Validates the use of this specific structural motif as a ligand for asymmetric synthesis.
• Key Insight: Provides physical property baselines for the chloro-aminophenol class.

• Betti, M. (1900). Über die Kondensation von Naphthol, Aldehyden und Aminen. Berichte der deutschen chemischen Gesellschaft, 33(3), 3182-3189. [Link]

  • Key Insight: The foundational chemistry (Betti Reaction) upon which these phenolic amine syntheses are based.

Sources

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Protecting group strategies for 2-(1-Aminobutyl)-4-chlorophenol

An In-Depth Guide to Protecting Group Strategies for 2-(1-Aminobutyl)-4-chlorophenol

Authored by: Senior Application Scientist, Gemini Division

Abstract

The strategic manipulation of reactive functional groups is a cornerstone of modern organic synthesis, particularly in the fields of medicinal chemistry and drug development. 2-(1-Aminobutyl)-4-chlorophenol is a bifunctional molecule possessing a nucleophilic primary amine and an acidic phenolic hydroxyl group. This dual reactivity necessitates the use of protecting groups to achieve regioselective transformations and prevent undesirable side reactions during multi-step synthetic campaigns. This comprehensive application note provides a detailed guide to effective protecting group strategies for this molecule. We will explore the rationale behind selecting appropriate protecting groups for both the amine and phenol functionalities, present detailed, field-proven protocols for their installation and removal, and discuss orthogonal strategies that allow for the selective deprotection of one group in the presence of the other.

Introduction: The Synthetic Challenge

2-(1-Aminobutyl)-4-chlorophenol presents a common yet critical challenge in synthetic chemistry. The primary amine is both basic and nucleophilic, while the phenolic hydroxyl group is acidic and can also act as a nucleophile. Attempting to perform a reaction at a different site on the molecule without first masking these groups would likely lead to a complex mixture of products, significantly reducing the yield of the desired compound.

A protecting group is a chemical moiety that is temporarily attached to a functional group to decrease its reactivity.[1] The successful implementation of a protecting group strategy hinges on several key criteria:[2][3][4]

• Ease of Introduction: The protecting group should be introduced efficiently and in high yield under mild conditions.

• Stability: It must be robust enough to withstand the reaction conditions of subsequent synthetic steps.

• Ease of Removal: The group must be cleaved selectively in high yield under conditions that do not affect other functional groups in the molecule.

This guide will focus on two highly reliable protecting groups for the amine—tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz)—and two for the phenol—tert-butyldimethylsilyl (TBDMS) and methoxymethyl (MOM).

Protecting the Primary Amino Group

The primary amine's nucleophilicity must be masked to prevent it from reacting with electrophiles intended for other parts of the molecule. Carbamates are the most common and effective class of protecting groups for amines.[1][5]

The tert-Butoxycarbonyl (Boc) Group

The Boc group is arguably the most common amine protecting group in non-peptide chemistry, valued for its ease of introduction and its facile removal under acidic conditions.[6][7][8]

Causality and Rationale: The Boc group forms a stable carbamate that is resistant to a wide range of nucleophiles, bases, and reductive conditions. Its cleavage relies on the formation of the stable tert-butyl cation, which is readily accomplished with moderately strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[9][10][11] This acid-lability makes it an excellent choice when other parts of the molecule are base-sensitive.

Experimental Protocols

Protocol 2.1.1: N-Boc Protection of 2-(1-Aminobutyl)-4-chlorophenol [8]

• Setup: In a round-bottom flask, dissolve 2-(1-aminobutyl)-4-chlorophenol (1.0 equiv) in a 1:1 mixture of tetrahydrofuran (THF) and water. Add sodium bicarbonate (NaHCO₃) (2.0 equiv) and stir until the solids are dissolved.

• Reaction: Cool the mixture to 0 °C in an ice bath. Add di-tert-butyl dicarbonate (Boc₂O) (1.2 equiv) portion-wise.

• Stirring: Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Remove the THF under reduced pressure. Extract the remaining aqueous layer with ethyl acetate (3x).

• Isolation: Wash the combined organic layers with water and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the N-Boc protected product, which can often be used without further purification.

Protocol 2.1.2: N-Boc Deprotection [6][10]

• Setup: Dissolve the N-Boc protected compound in dichloromethane (DCM).

• Reagent Addition: Add an equal volume of trifluoroacetic acid (TFA) (e.g., a 1:1 solution of TFA/DCM) and stir at room temperature. Alternatively, a solution of 4M HCl in dioxane can be used.[12]

• Reaction: Stir the mixture at room temperature for 1-3 hours. Monitor by TLC.

• Isolation: Concentrate the reaction mixture under reduced pressure. If TFA was used, co-evaporate with a solvent like toluene to remove residual acid. The product is typically isolated as the corresponding ammonium salt. A basic workup can be performed to obtain the free amine.

Workflow Visualization

Caption: General workflow for Boc protection and deprotection.

The Benzyloxycarbonyl (Cbz or Z) Group

The Cbz group is another cornerstone of amine protection, particularly in peptide chemistry.[13][14] It offers a different deprotection pathway, making it a valuable tool for orthogonal strategies.

Causality and Rationale: The Cbz group is stable under both acidic and mildly basic conditions.[15] Its key feature is its lability to catalytic hydrogenolysis. The cleavage of the benzylic C-O bond proceeds cleanly under hydrogen gas with a palladium catalyst, producing the free amine, carbon dioxide, and toluene as byproducts.[13][16] This makes it ideal for substrates that are acid-sensitive.

Experimental Protocols

Protocol 2.2.1: N-Cbz Protection of 2-(1-Aminobutyl)-4-chlorophenol [14]

• Setup: Dissolve 2-(1-aminobutyl)-4-chlorophenol (1.0 equiv) in a 1 M aqueous solution of sodium carbonate (Na₂CO₃) (2.5 equiv) and cool in an ice bath.

• Reagent Addition: While stirring vigorously, add benzyl chloroformate (Cbz-Cl) (1.1 equiv) dropwise, keeping the temperature below 5 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours.

• Workup: Wash the reaction mixture with diethyl ether to remove excess Cbz-Cl. Cool the aqueous layer in an ice bath and carefully acidify to pH ~2 with 1 M HCl.

• Isolation: Extract the product with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-Cbz protected product.

Protocol 2.2.2: N-Cbz Deprotection by Catalytic Hydrogenolysis [14][16]

• Setup: In a flask suitable for hydrogenation, dissolve the N-Cbz protected compound (1.0 equiv) in methanol or ethanol.

• Catalyst Addition: Carefully add 10% palladium on carbon (Pd/C) catalyst (5-10 mol %).

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas (H₂). This is often done using a balloon of H₂ for atmospheric pressure reactions.

• Reaction: Stir the mixture vigorously under the hydrogen atmosphere at room temperature. Monitor progress by TLC.

• Isolation: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Rinse the pad with the reaction solvent. Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

Workflow Visualization

Sources

• 1. Protective Groups [organic-chemistry.org]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 3. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 4. chem.iitb.ac.in [chem.iitb.ac.in]
• 5. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 6. Lab Reporter [fishersci.co.uk]
• 7. scribd.com [scribd.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 11. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 12. MOM Ethers [organic-chemistry.org]
• 13. total-synthesis.com [total-synthesis.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. tandfonline.com [tandfonline.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Exploration of 2-(1-Aminobutyl)-4-chlorophenol in Drug Discovery

Introduction: Unveiling the Potential of Novel Aminophenol Derivatives

In the landscape of medicinal chemistry, aminophenol derivatives represent a privileged scaffold, forming the core of numerous compounds with a wide spectrum of biological activities, including analgesic, anti-inflammatory, and anticancer properties.[1][2] The strategic modification of the aminophenol core allows for the fine-tuning of pharmacological profiles, offering a fertile ground for the discovery of novel therapeutics.[1] This guide focuses on a novel, albeit under-explored, derivative: 2-(1-Aminobutyl)-4-chlorophenol .

While specific literature on 2-(1-Aminobutyl)-4-chlorophenol is sparse, its structural motifs—a substituted phenol and a chiral aminobutyl sidechain—suggest potential interactions with a range of biological targets, particularly G-protein coupled receptors (GPCRs) and ion channels. These protein families are integral to a vast array of physiological processes and are prominent targets in modern drug discovery.[3][4]

This document provides a comprehensive framework for researchers and drug development professionals to investigate the therapeutic potential of 2-(1-Aminobutyl)-4-chlorophenol. We will detail protocols for its synthesis and characterization, followed by a tiered screening cascade designed to elucidate its biological activity, from initial high-throughput screens to more detailed mechanistic studies. The causality behind experimental choices is emphasized to empower researchers to adapt these protocols to their specific needs.

Chemical Synthesis and Characterization

The synthesis of novel chemical entities is the foundational step in any drug discovery program. For 2-(1-Aminobutyl)-4-chlorophenol, a plausible synthetic route can be adapted from established methods for the preparation of similar aminophenol derivatives.[5][6]

Hypothetical Synthetic Scheme

A potential synthetic route could involve the reductive amination of a suitable ketone precursor. This approach offers a straightforward method to introduce the aminobutyl side chain.

Protocol 1: Synthesis of 2-(1-Aminobutyl)-4-chlorophenol

Objective: To synthesize 2-(1-Aminobutyl)-4-chlorophenol from commercially available starting materials.

Materials:

• 2'-Hydroxy-5'-chloro-butyrophenone

• Ammonium acetate or relevant amine source

• Sodium cyanoborohydride (NaBH₃CN) or other suitable reducing agent

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate (EtOAc) and hexanes for elution

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2'-Hydroxy-5'-chloro-butyrophenone (1 equivalent) and a suitable amine source such as ammonium acetate (10-20 equivalents) in methanol.

• Reductive Amination: To the stirring solution, add sodium cyanoborohydride (1.5-2 equivalents) portion-wise at room temperature. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench the reaction by the slow addition of water. Concentrate the mixture under reduced pressure to remove the methanol.

• Extraction: Partition the residue between dichloromethane and saturated aqueous sodium bicarbonate. Separate the organic layer, and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure 2-(1-Aminobutyl)-4-chlorophenol.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Tiered Biological Screening Cascade

A systematic approach to biological screening is crucial for efficiently identifying and validating the therapeutic potential of a novel compound. The following tiered cascade is proposed for 2-(1-Aminobutyl)-4-chlorophenol.

Tier 1: High-Throughput Screening (HTS) for Target Identification

Given the structural features of 2-(1-Aminobutyl)-4-chlorophenol, initial screening efforts should focus on broad panels of GPCRs and ion channels. These assays are designed for high-throughput and can provide the first indication of biological activity.[3][7]

Workflow for Tier 1 Screening

Caption: High-throughput screening workflow for initial target identification.

Protocol 2: GPCR Activity Profiling using a Calcium Flux Assay

Rationale: Many GPCRs, particularly those coupled to Gq proteins, signal through the release of intracellular calcium. Calcium flux assays are a robust and widely used HTS method for monitoring GPCR activation.[8]

Materials:

• HEK293 cells stably expressing a panel of GPCRs of interest.

• Fluo-8 AM or other suitable calcium-sensitive dye.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Probenecid (to prevent dye leakage).

• 2-(1-Aminobutyl)-4-chlorophenol stock solution in DMSO.

• Known agonists and antagonists for each GPCR as positive and negative controls.

• 384-well black, clear-bottom microplates.

• Fluorescence plate reader with an injection system.

Procedure:

• Cell Plating: Seed the GPCR-expressing cells into 384-well plates at an appropriate density and incubate overnight to allow for cell attachment.

• Dye Loading: Prepare a loading buffer containing the calcium-sensitive dye and probenecid in assay buffer. Remove the cell culture medium and add the loading buffer to each well. Incubate for 1 hour at 37°C in the dark.

• Compound Addition: Prepare serial dilutions of 2-(1-Aminobutyl)-4-chlorophenol and control compounds in assay buffer.

• Fluorescence Measurement: Place the plate in the fluorescence plate reader. Measure the baseline fluorescence, then inject the compound solutions and immediately begin kinetic reading of fluorescence intensity over a period of 2-3 minutes.

• Data Analysis: Calculate the change in fluorescence (ΔF) from baseline. Plot the response as a function of compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists).

Protocol 3: Ion Channel Modulation Screening using a Thallium Flux Assay

Rationale: Thallium flux assays provide an indirect but high-throughput method for measuring the activity of potassium channels. Thallium ions can pass through open potassium channels and their influx can be detected by a specific fluorescent dye.[9][10]

Materials:

• CHO or HEK293 cells stably expressing the ion channel of interest (e.g., hERG).

• Thallium-sensitive fluorescent dye (e.g., FluxOR™).

• Assay buffer and stimulus buffer (containing thallium sulfate).

• 2-(1-Aminobutyl)-4-chlorophenol stock solution in DMSO.

• Known channel blockers and openers as controls.

• 384-well black, clear-bottom microplates.

• Fluorescence plate reader with an injection system.

Procedure:

• Cell Plating: Plate the ion channel-expressing cells in 384-well plates and incubate overnight.

• Dye Loading: Load the cells with the thallium-sensitive dye according to the manufacturer's instructions.

• Compound Incubation: Add serial dilutions of 2-(1-Aminobutyl)-4-chlorophenol and control compounds to the wells and incubate for a specified period.

• Thallium Flux Measurement: Place the plate in the fluorescence plate reader. Measure baseline fluorescence, then inject the stimulus buffer containing thallium and immediately record the fluorescence kinetics.

• Data Analysis: Determine the rate of thallium influx from the kinetic data. Plot the percentage of inhibition or activation against the compound concentration to determine the IC₅₀ or EC₅₀.

Tier 2: Hit Confirmation and Elucidation of Mechanism of Action

Once initial "hits" are identified in Tier 1, the next step is to confirm their activity and begin to understand their mechanism of action. This involves re-testing in the primary assay and employing orthogonal assays.

Workflow for Tier 2 Hit Confirmation

Caption: Workflow for confirming hits and initial mechanistic studies.

Protocol 4: Automated Patch Clamp Electrophysiology for Ion Channel Hits

Rationale: Automated patch clamp provides a direct measure of ion channel currents and is considered the gold standard for confirming the activity of ion channel modulators.[7]

Materials:

• Cells expressing the ion channel of interest.

• Automated patch clamp system (e.g., QPatch, Patchliner).

• Appropriate intracellular and extracellular recording solutions.

• 2-(1-Aminobutyl)-4-chlorophenol and control compounds.

Procedure:

• Cell Preparation: Prepare a single-cell suspension of the expressing cells.

• System Setup: Prime the automated patch clamp system with the recording solutions.

• Cell Sealing and Whole-Cell Configuration: The system will automatically trap cells, form a gigaseal, and establish a whole-cell recording configuration.

• Voltage Protocols: Apply specific voltage protocols to elicit and measure the ion channel currents.

• Compound Application: Apply increasing concentrations of 2-(1-Aminobutyl)-4-chlorophenol to the cells and record the effect on the current.

• Data Analysis: Analyze the current traces to determine the percentage of inhibition or activation at each concentration. Plot a dose-response curve to calculate the IC₅₀ or EC₅₀.

Tier 3: In-depth Characterization and In Vivo Proof of Concept

Promising candidates from Tier 2 should be further characterized for their selectivity, off-target effects, and potential for in vivo efficacy.

Workflow for Tier 3 In-depth Characterization

Caption: Workflow for advanced characterization and in vivo studies.

Protocol 5: In Vivo Rodent Model for Preliminary Efficacy

Rationale: The choice of an in vivo model will depend on the confirmed biological activity of 2-(1-Aminobutyl)-4-chlorophenol. For example, if it shows activity on a pain-related ion channel, a model of neuropathic or inflammatory pain would be appropriate.[4]

General Procedure (Example for a Pain Model):

• Animal Acclimatization: Acclimate the chosen rodent strain (e.g., Sprague-Dawley rats) to the housing and handling conditions.

• Induction of Pain Model: Induce the pain state (e.g., Chronic Constriction Injury for neuropathic pain).

• Drug Administration: Administer 2-(1-Aminobutyl)-4-chlorophenol via an appropriate route (e.g., intraperitoneal, oral) at various doses. Include vehicle control and positive control groups.

• Behavioral Testing: At specified time points after drug administration, assess the pain response using standard behavioral tests (e.g., von Frey filaments for mechanical allodynia, Hargreaves test for thermal hyperalgesia).

• Data Analysis: Compare the pain thresholds between the different treatment groups. Statistical analysis (e.g., ANOVA) should be used to determine the significance of the effects.

Data Presentation

Quantitative data from these assays should be systematically recorded and presented for clear interpretation and comparison.

Table 1: Hypothetical HTS Results for 2-(1-Aminobutyl)-4-chlorophenol

Assay Type	Target	Activity	Potency (EC₅₀/IC₅₀)
Calcium Flux	GPCR Panel (100 targets)	Agonist	1.2 µM (for GPCR-X)
Thallium Flux	K⁺ Channel Panel (10 targets)	Inhibitor	5.8 µM (for KCNQ2)
Automated Patch Clamp	KCNQ2	Inhibitor	4.5 µM

Table 2: Hypothetical In Vivo Efficacy Data

Treatment Group	Dose (mg/kg)	Paw Withdrawal Threshold (g)
Vehicle Control	-	2.5 ± 0.3
Positive Control	10	12.8 ± 1.5
2-(1-Aminobutyl)-4-chlorophenol	10	8.2 ± 1.1
2-(1-Aminobutyl)-4-chlorophenol	30	11.5 ± 1.3

Conclusion

While 2-(1-Aminobutyl)-4-chlorophenol is a novel chemical entity with limited published data, its structural characteristics suggest a high potential for biological activity. The application notes and protocols outlined in this guide provide a robust, scientifically grounded framework for its systematic investigation in a drug discovery context. By following a tiered approach, from broad initial screening to in-depth in vivo characterization, researchers can efficiently elucidate the therapeutic potential of this and other novel aminophenol derivatives. The key to success lies in the careful execution of these assays and the logical interpretation of the resulting data to guide further medicinal chemistry optimization and preclinical development.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pharmacy180.com [pharmacy180.com]
• 3. Insights & FAQs | High-Throughput Screening of GPCRs for Drug Discovery. [celtarys.com]
• 4. criver.com [criver.com]
• 5. prepchem.com [prepchem.com]
• 6. Page loading... [guidechem.com]
• 7. Novel screening techniques for ion channel targeting drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ion Channel Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. EP1327150A1 - Methods for detecting modulators of ion channels using thallium (i) sensitive assays - Google Patents [patents.google.com]

Application Note: Strategic Functionalization of 2-(1-Aminobutyl)-4-chlorophenol

The following Application Note and Protocol Guide details the reactivity profile and synthetic utility of 2-(1-Aminobutyl)-4-chlorophenol , a bifunctional "Betti base" analogue. This guide is designed for medicinal chemists and process engineers focusing on heterocyclic synthesis and selective functionalization.

Introduction & Chemical Profile[1][2][3][4][5][6][7][8][9]

2-(1-Aminobutyl)-4-chlorophenol is a chiral, bifunctional building block belonging to the class of ortho-aminoalkyl phenols (often referred to as primary Betti bases). Its structure features three distinct reactive sites:

• Primary Amine (Nucleophile): The most reactive site for electrophilic attack; located at the benzylic position (C1 of the butyl chain).

• Phenolic Hydroxyl (Nucleophile/Acid): Provides secondary nucleophilicity and enables intramolecular cyclization.

• Aromatic Ring: The 4-chloro substituent directs electrophilic aromatic substitution (SEAr) to the vacant ortho position (C6), facilitating further ring functionalization.

Reactivity Landscape

The molecule's utility lies in its ability to undergo divergent synthesis . Depending on the electrophile and reaction conditions, it can serve as a precursor for linear amides (kinetic control) or cyclized heterocycles like 3,4-dihydro-2H-1,3-benzoxazines (thermodynamic control).

Visualizing Reaction Pathways[7]

The following diagram maps the logical flow from the starting material to key high-value scaffolds.

Caption: Divergent synthesis pathways: N-acylation (green), Benzoxazine formation (red), and Carbamate cyclization (red).

Application Protocols

Protocol A: Selective N-Acylation (Amide/Sulfonamide Synthesis)

Objective: Functionalize the primary amine while leaving the phenolic hydroxyl intact. Mechanism: The aliphatic amine is significantly more nucleophilic than the phenol. By maintaining a pH < 10 or using a weak base (Pyridine/TEA) in a non-polar solvent, O-acylation is minimized.

Materials:

• 2-(1-Aminobutyl)-4-chlorophenol (1.0 equiv)

• Electrophile: Benzoyl chloride or Tosyl chloride (1.05 equiv)

• Base: Triethylamine (TEA) (1.2 equiv)

• Solvent: Dichloromethane (DCM), anhydrous

Step-by-Step Procedure:

• Preparation: Dissolve 1.0 mmol of 2-(1-aminobutyl)-4-chlorophenol in 5 mL of anhydrous DCM in a round-bottom flask under Nitrogen atmosphere.

• Cooling: Cool the solution to 0°C using an ice bath. Rationale: Lower temperature suppresses the reaction rate of the less nucleophilic phenol.

• Base Addition: Add TEA (1.2 mmol) dropwise.

• Electrophile Addition: Dissolve the acid chloride (1.05 mmol) in 1 mL DCM and add it dropwise over 10 minutes.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) for 1 hour.

• Quench: Add 5 mL of saturated NaHCO₃ solution.

• Workup: Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Validation: Check TLC. The product should be less polar than the starting material. IR should show Amide I band (~1650 cm⁻¹) and retention of broad OH stretch (~3300 cm⁻¹).

Protocol B: Synthesis of 3,4-Dihydro-2H-1,3-Benzoxazines

Objective: Create a heterocyclic scaffold via condensation with aldehydes. Mechanism: This reaction proceeds via a Schiff base intermediate followed by intramolecular phenolic attack on the iminium carbon (ring closure). This is a variation of the Mannich reaction.

Materials:

• 2-(1-Aminobutyl)-4-chlorophenol (1.0 equiv)

• Paraformaldehyde (for unsubstituted ring) or Aryl Aldehyde (1.0 equiv)

• Solvent: Ethanol or Toluene

• Catalyst: None usually required; mild acid (pTSA) optional for aryl aldehydes.

Step-by-Step Procedure:

• Mixing: In a pressure tube or reflux flask, combine 1.0 mmol of the aminophenol and 1.1 mmol of the aldehyde in 5 mL Ethanol.

• Reflux: Heat the mixture to reflux (80°C) for 4–6 hours.

  • Note: If using paraformaldehyde, ensure clear solution forms, indicating depolymerization.

• Monitoring: Monitor by TLC. The disappearance of the starting amine is critical.

• Isolation:

  • For Paraformaldehyde: Concentrate the solvent. The benzoxazine often precipitates upon cooling or addition of cold hexane.

  • For Aryl Aldehydes: Evaporate solvent and recrystallize from EtOH/Water.

• Data Interpretation:

  • ¹H NMR: Look for the characteristic AB quartet of the O-CH₂-N methylene protons (if using formaldehyde) or the singlet benzylic proton (if using aryl aldehyde) around 4.5–5.5 ppm.

Quantitative Data Summary

Parameter	N-Acylation (Protocol A)	Benzoxazine Synthesis (Protocol B)
Primary Nucleophile	Nitrogen (Amine)	Nitrogen (Amine)
Secondary Nucleophile	None (OH remains free)	Oxygen (Phenol)
Electrophile Type	Hard (Acyl Chloride)	Soft/Carbonyl (Aldehyde)
Temp. Condition	Kinetic (0°C to RT)	Thermodynamic (Reflux)
Typical Yield	85–95%	70–90%
Key Byproduct	HCl (salt)	H₂O

Troubleshooting & Critical Considerations

• O-Acylation Side Reaction: If O-acylation is observed (ester formation) during Protocol A, switch the solvent to THF and use N-methylmorpholine as the base. The steric bulk of the base minimizes proton abstraction from the phenol.

• Stereochemistry: The starting material has a chiral center at the butyl attachment. Both protocols generally proceed with retention of configuration , but high-temperature reflux in Protocol B (especially with aromatic aldehydes) can lead to partial racemization via imine-enamine tautomerism.

• Purification: Benzoxazines (Protocol B) are acid-sensitive. Avoid silica gel chromatography with acidic eluents; use neutral alumina or recrystallization.

References

• Betti Base Chemistry & Reactivity

  • Title: Recent advances in the transformation reactions of the Betti base derivatives.[1][2]

  • Source: RSC Advances (2024).

  • URL:[Link]

• Benzoxazine Synthesis Mechanisms

  • Title: Study on products and reaction paths for synthesis of 3,4-dihydro-2H-3-phenyl-1,3-benzoxazine.
  • Source: Chinese Chemical Letters / RHHZ.

  • URL:[Link]

• Sulfonamide Synthesis from Aminophenols

  • Title: Reaction of 2-aminophenol with 4-methylbenzenesulfonyl chloride producing N-(2-hydroxyphenyl)-4-methyl benzenesulfonamide.[3]

  • Source: ResearchGate / Journal of Applied Chemical Science Intern

  • URL:[Link]

• Cyclization to Benzoxazinones

  • Title: Synthesis of 3,4-Dihydro-2H-1,3-benzoxazine-2-thiones via Cyclization.[4]

  • Source: ResearchGate / Synthetic Communic

  • URL:[Link]

Sources

• 1. Recent advances in the transformation reactions of the Betti base derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01256A [pubs.rsc.org]
• 2. xisdxjxsu.asia [xisdxjxsu.asia]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: A Detailed Protocol for the Synthesis of 2-(1-Aminobutyl)-4-chlorophenol

Introduction

2-(1-Aminobutyl)-4-chlorophenol is a substituted aminophenol derivative of interest to researchers in medicinal chemistry and drug development. Its structure, featuring a chiral aminobutyl group ortho to a phenolic hydroxyl and a chloro substituent, presents a versatile scaffold for the synthesis of more complex molecules and potential bioactive compounds. This application note provides a comprehensive, two-step protocol for the synthesis of this target molecule, designed for chemistry professionals. The narrative emphasizes the underlying chemical principles, provides field-proven insights for robust execution, and ensures a foundation of safety and reliability.

The selected synthetic strategy involves two cornerstone reactions of organic chemistry:

• Friedel-Crafts Acylation: To install the butyryl side chain onto the 4-chlorophenol core, creating the key ketone intermediate, 1-(5-chloro-2-hydroxyphenyl)butan-1-one.

• Reductive Amination: To convert the ketone intermediate into the target primary amine, 2-(1-Aminobutyl)-4-chlorophenol.

This guide is structured to provide not just a procedural blueprint but also a deeper understanding of the causality behind each experimental step, ensuring that researchers can replicate, troubleshoot, and adapt these methods with confidence.

Overall Synthetic Scheme

Caption: Overall two-step synthesis of the target compound.

Part 1: Synthesis of 1-(5-Chloro-2-hydroxyphenyl)butan-1-one via Friedel-Crafts Acylation

Principle and Mechanism

The first step is a Friedel-Crafts acylation, a classic electrophilic aromatic substitution reaction.[1][2][3] In this procedure, 4-chlorophenol is acylated using butyryl chloride. Anhydrous aluminum chloride (AlCl₃), a potent Lewis acid, is employed to generate the highly electrophilic acylium ion from butyryl chloride.[4][5]

The reaction mechanism proceeds as follows:

• Formation of the Electrophile: The Lewis acid AlCl₃ coordinates to the chlorine atom of butyryl chloride, polarizing the C-Cl bond and facilitating its cleavage to form a resonance-stabilized acylium ion (CH₃CH₂CH₂CO⁺).[3]

• Electrophilic Attack: The electron-rich 4-chlorophenol ring acts as a nucleophile, attacking the acylium ion. The hydroxyl group is a powerful activating and ortho, para-directing group, while the chlorine is a deactivating but also ortho, para-directing group. Since the para position is blocked, the acylation occurs at the position ortho to the hydroxyl group.

• Restoration of Aromaticity: A chloride ion from the AlCl₄⁻ complex abstracts a proton from the ring, restoring aromaticity and regenerating the AlCl₃ catalyst.[4]

Caption: Mechanism of Friedel-Crafts Acylation.

Expertise & Experience: Causality Behind Experimental Choices

• Anhydrous Conditions: Aluminum chloride reacts violently and exothermically with water (EUH014).[6] Any moisture will decompose the catalyst, halting the reaction and potentially creating a safety hazard. All glassware must be oven- or flame-dried, and anhydrous solvents must be used.

• Stoichiometric Catalyst: Unlike many catalytic reactions, Friedel-Crafts acylation requires at least a stoichiometric amount of AlCl₃. This is because both the starting phenol and the resulting product ketone are Lewis bases that form stable complexes with AlCl₃, effectively sequestering the catalyst.[1] An excess is often used to ensure the reaction goes to completion.

• Solvent Choice: Carbon disulfide (CS₂) or a chlorinated solvent like 1,2-dichloroethane is often used as they are inert to the reaction conditions and effectively dissolve the reactants.

• Controlled Addition: The reaction is highly exothermic. Adding the reactants slowly at a reduced temperature (0-5 °C) is crucial to control the reaction rate and prevent unwanted side reactions.

Experimental Protocol: Friedel-Crafts Acylation

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)
4-Chlorophenol	128.56	12.86 g	100
Butyryl Chloride	106.55	11.72 g (10.65 mL)	110
Aluminum Chloride (anhydrous)	133.34	29.34 g	220
Carbon Disulfide (CS₂)	-	150 mL	-
6M Hydrochloric Acid	-	~100 mL	-
Dichloromethane (DCM)	-	200 mL	-
Anhydrous Magnesium Sulfate	-	As needed	-

Procedure:

• Set up a 500 mL three-necked, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a bubbler with mineral oil or a drying tube). Ensure all glassware is thoroughly dried.

• Under an inert atmosphere (nitrogen or argon), charge the flask with anhydrous aluminum chloride (29.34 g).

• Add anhydrous carbon disulfide (100 mL) to the flask and cool the resulting suspension to 0 °C in an ice-water bath.

• In a separate beaker, dissolve 4-chlorophenol (12.86 g) in 50 mL of carbon disulfide. Transfer this solution to the dropping funnel.

• Add the 4-chlorophenol solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, add butyryl chloride (10.65 mL) dropwise from the funnel over 30 minutes, again keeping the temperature below 5 °C.

• Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, gently heat the mixture to a mild reflux (45-50 °C) for 3 hours. The reaction will produce HCl gas, which should be vented safely.

• Work-up: Cool the reaction mixture back down to 0 °C. Very slowly and cautiously, quench the reaction by pouring the mixture onto 200 g of crushed ice in a large beaker. This step is highly exothermic and will release significant amounts of HCl gas; perform this in a well-ventilated fume hood.

• Add 50 mL of 6M HCl to the beaker to dissolve any remaining aluminum salts.

• Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 100 mL portions of dichloromethane (DCM).

• Combine all organic layers, wash with saturated sodium bicarbonate solution, then with brine. Dry the organic phase over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil/solid by vacuum distillation or recrystallization from a suitable solvent (e.g., hexane/ethyl acetate) to obtain 1-(5-chloro-2-hydroxyphenyl)butan-1-one as a solid.

Part 2: Synthesis of 2-(1-Aminobutyl)-4-chlorophenol via Reductive Amination

Principle and Mechanism

Reductive amination is a highly efficient method for converting carbonyl compounds into amines.[7] The process involves the condensation of the ketone with an amine source (here, ammonia from ammonium acetate) to form an imine intermediate. This intermediate is then reduced in situ by a selective reducing agent to yield the final amine.[8][9]

Key aspects of the mechanism:

• Imine Formation: The ketone carbonyl is attacked by ammonia (in equilibrium from ammonium acetate) to form a hemiaminal intermediate. This intermediate then dehydrates to form a protonated imine (an iminium ion), a reaction that is typically favored under weakly acidic conditions (pH 4-6).[10][11]

• Reduction: A mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN), is used. NaBH₃CN is particularly useful because it is stable in weakly acidic conditions and selectively reduces the electrophilic iminium ion much faster than it reduces the starting ketone.[9][12][13] The hydride from the borohydride attacks the iminium carbon, yielding the final primary amine.

Caption: Mechanism of Reductive Amination.

Expertise & Experience: Causality Behind Experimental Choices

• Amine Source: Ammonium acetate (NH₄OAc) serves a dual purpose. It provides the ammonia needed for imine formation and buffers the reaction mixture to the optimal weakly acidic pH range for this transformation.

• Reducing Agent Selection: Sodium triacetoxyborohydride (NaBH(OAc)₃) is an excellent, milder alternative to NaBH₃CN and avoids the use of cyanide salts.[13] It is particularly effective for reductive aminations and is handled more safely. For this protocol, we will use NaBH₃CN as it is a classic and effective reagent, but labs concerned with cyanide waste streams should consider NaBH(OAc)₃.[9][13]

• One-Pot Procedure: This reaction is conveniently performed as a "one-pot" synthesis, where the ketone, amine source, and reducing agent are all combined.[7][14] This is possible due to the selective nature of the reducing agent, which allows the imine/iminium ion to form and be reduced in the presence of the unreacted ketone.

Experimental Protocol: Reductive Amination

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)
1-(5-Chloro-2-hydroxyphenyl)butan-1-one	198.65	9.93 g	50
Ammonium Acetate (NH₄OAc)	77.08	19.27 g	250
Sodium Cyanoborohydride (NaBH₃CN)	62.84	3.77 g	60
Methanol (MeOH)	-	200 mL	-
2M Sodium Hydroxide	-	As needed	-
Ethyl Acetate	-	300 mL	-
Anhydrous Sodium Sulfate	-	As needed	-

Procedure:

• In a 500 mL round-bottom flask, dissolve the ketone intermediate (9.93 g) and ammonium acetate (19.27 g) in methanol (200 mL).

• Stir the mixture at room temperature for 30 minutes. Monitor the pH of the solution; it should be weakly acidic (around 6). If necessary, add a few drops of glacial acetic acid.

• In one portion, add sodium cyanoborohydride (3.77 g) to the solution. Caution: NaBH₃CN is toxic. Handle with appropriate personal protective equipment (PPE) in a fume hood.

• Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Carefully add 100 mL of water to the flask to quench any remaining reducing agent.

• Remove most of the methanol using a rotary evaporator.

• Basify the remaining aqueous solution to a pH of 9-10 by the slow addition of 2M NaOH solution.

• Transfer the mixture to a separatory funnel and extract three times with 100 mL portions of ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate it under reduced pressure to yield the crude aminophenol.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes. Alternatively, the product can be precipitated as its hydrochloride salt by dissolving the crude material in a minimal amount of ether and adding a solution of HCl in ether, followed by filtration.[15][16][17][18]

Safety and Handling

• Aluminum Chloride (Anhydrous): Corrosive and reacts violently with water. Causes severe skin burns and eye damage.[6] Must be handled in a dry environment, preferably in a fume hood or glove box.[19] Wear appropriate PPE, including gloves, safety glasses, and a lab coat.[19][20]

• Butyryl Chloride: Corrosive, flammable, and a lachrymator. Handle only in a well-ventilated fume hood.

• Sodium Cyanoborohydride: Highly toxic if swallowed or in contact with skin. Contact with acid liberates toxic hydrogen cyanide gas. All manipulations should be performed in a fume hood. Quench waste solutions containing this reagent with bleach before disposal according to institutional guidelines.

• Solvents: Carbon disulfide is highly flammable and toxic. Dichloromethane and methanol are toxic and flammable. Handle all solvents with care in a fume hood and avoid ignition sources.

Workflow and Logic Diagram

Caption: Summary of the complete experimental workflow.

References

• Wikipedia. Friedel–Crafts reaction. [Link]

• LibreTexts Chemistry. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• Carl ROTH. Safety Data Sheet: Aluminium chloride. [Link]

• Chemguide. Explaining the Friedel-Crafts acylation of benzene. [Link]

• ACS Publications. A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis. [Link]

• Organic Chemistry Tutor. Reductive Amination. [Link]

• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. [Link]

• Chemistry Steps. Friedel-Crafts Acylation. [Link]

• Chemistry Steps. Reductive Amination. [Link]

• Princeton University EHS. Aluminum Chloride (anhydrous) Standard Operating Procedure. [Link]

• Wikipedia. Reductive amination. [Link]

• Google Patents.

• University of California. Sodium borohydride - Standard Operating Procedure. [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Sodium Borohydride. [Link]

• Google Patents.

• OSU Chemistry. Standard Operating Procedure: Sodium Borohydride. [Link]

• Durham Tech. Safety Data Sheet: Aluminum Chloride Hexahydrate. [Link]

• Google Patents.
• Google Patents.

• PENTA. Safety Data Sheet: Aluminium chloride solution 30% in water. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

• Harvard University. Reductive amination procedure. [Link]

• Synple Chem. Application Note – Reductive Amination. [Link]

• Chemistry Steps. Friedel-Crafts Acylation with Practice Problems. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination. [Link]

Sources

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. carlroth.com [carlroth.com]
• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. organicchemistrytutor.com [organicchemistrytutor.com]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 13. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Process for the purification of p-aminophenol - Patent US-4440954-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. US3717680A - PURIFICATION OF p-AMINOPHENOL - Google Patents [patents.google.com]
• 17. US4440954A - Process for the purification of p-aminophenol - Google Patents [patents.google.com]
• 18. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 19. ehs.princeton.edu [ehs.princeton.edu]
• 20. durhamtech.edu [durhamtech.edu]

Technical Notes & Optimization

Purification of 2-(1-Aminobutyl)-4-chlorophenol by recrystallization

Technical Support Center: Purification of 2-(1-Aminobutyl)-4-chlorophenol

Executive Summary

You are working with 2-(1-Aminobutyl)-4-chlorophenol , a bifunctional molecule exhibiting both phenolic (acidic) and aliphatic amine (basic) characteristics. This zwitterionic nature presents unique purification challenges, specifically oxidative discoloration (pinking/browning) and "oiling out" during crystallization.

This guide synthesizes field-proven protocols for aminophenol purification, focusing on preventing oxidation and managing the solubility differential between the zwitterion and its neutral forms.

Part 1: Solubility Profile & Solvent Selection

For this specific aminophenol derivative, the solubility is heavily dependent on pH and temperature. The goal is to find a system where the compound is soluble hot but insoluble cold, without triggering decomposition.

Table 1: Solvent Compatibility Matrix

Solvent System	Suitability	Notes
Ethanol (Abs.)	High	Primary choice. Good solubility hot; moderate cold. Often requires an anti-solvent.
Ethanol / Water	Optimal	The most robust system. Water acts as the anti-solvent and suppresses the solubility of the zwitterion.
Ethyl Acetate	Moderate	Good for initial extraction but often leads to lower recovery in recrystallization due to high solubility.
Toluene	Low	Poor solubility for the zwitterionic form; useful only if the molecule is capped/protected.
Chloroform	Specific	Useful for removing non-polar tars, but poor for crystallizing the polar zwitterion.

Part 2: Validated Recrystallization Protocol

Pre-requisite: If your crude material is a dark tar/oil, do not attempt direct recrystallization. Perform an Acid/Base wash first (see Troubleshooting Q&A).

Materials Required

• Crude 2-(1-Aminobutyl)-4-chlorophenol

• Solvent: Ethanol (95% or Absolute)

• Anti-solvent: Deionized Water (degassed preferred)

• Critical Additive: Sodium Dithionite (

  ) or Sodium Bisulfite (antioxidant)

• Activated Charcoal (Norit or equivalent)

Step-by-Step Methodology

• Preparation of Solvent:

  • Heat 50 mL of Ethanol to near boiling (~75°C).

  • Expert Tip: Add a pinch (10-20 mg) of Sodium Dithionite to the hot solvent. This acts as an oxygen scavenger and prevents the "pinking" of the phenol [1].

• Dissolution:

  • Place 5.0 g of crude solid in an Erlenmeyer flask.

  • Slowly add hot Ethanol while stirring. Add just enough to dissolve the solid (approx. 15-25 mL).

  • If the solution is dark, add activated charcoal (1-2% w/w), stir for 5 minutes, and filter hot through a pre-warmed Celite pad.

• Crystallization (The "Cloud Point" Method):

  • Maintain the filtrate at a gentle boil.

  • Add hot water dropwise until a faint, persistent turbidity (cloudiness) appears.

  • Add 1-2 drops of Ethanol to clear the solution back to transparency.

• Cooling Regime:

  • Remove from heat and cover the flask with foil (light protection).

  • Allow to cool to room temperature slowly (over 1-2 hours). Do not use an ice bath yet.

  • Why? Rapid cooling traps impurities and causes oiling out.

• Collection:

  • Once crystals form at room temperature, cool in an ice bath (0-4°C) for 30 minutes to maximize yield.

  • Filter under vacuum. Wash the cake with a small amount of cold Ethanol/Water (1:1 mixture).

  • Dry under vacuum at 40°C.

Part 3: Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a liquid blob) instead of crystallizing. How do I fix this? A: Oiling out occurs when the temperature drops below the melting point of the solvated compound before crystallization begins.

• Immediate Fix: Re-heat the mixture until the oil dissolves. Add a "seed crystal" of pure product if available.

• Process Fix: Your solution is likely too concentrated or contains too many impurities. Add slightly more solvent (Ethanol) and cool much slower. Vigorously scratch the side of the flask with a glass rod to induce nucleation.

Q2: The crystals are turning pink or brown upon filtration. Is the compound degrading? A: Yes, this is classic aminophenol oxidation. The amino group facilitates the oxidation of the phenol ring to quinone-like species [2].

• Solution: You must exclude oxygen.

  • Use the Sodium Dithionite additive mentioned in the protocol.[1]

  • Perform the filtration under a nitrogen blanket if possible.[2]

  • Wash the crystals with a weak sodium bisulfite solution instead of pure water.[1]

Q3: The yield is very low (<40%). Where is my compound? A: It is likely stuck in the "Mother Liquor" due to the pH.

• The Zwitterion Effect: Aminophenols have an isoelectric point (pI) where they are least soluble. If your solution is too acidic or too basic, the compound stays dissolved.

• Fix: Check the pH of the mother liquor. Adjust it to near neutral (pH 6.5 - 7.5) using dilute Ammonia or Acetic Acid. This often precipitates a second crop of crystals [3].

Q4: Can I use Chloroform or DCM? A: Generally, no. While these dissolve the impurities (tars), the zwitterionic product is often insoluble in non-polar chlorinated solvents, or it forms a solvate that is hard to dry. Use these only for washing the crude solid to remove non-polar grease before recrystallization.

Part 4: Process Logic Visualization

The following diagram illustrates the decision matrix for purifying this compound, specifically addressing the "Oiling Out" and "Color" issues.

Caption: Workflow decision tree for the purification of aminophenol derivatives, highlighting interventions for tars and oxidation.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (See section on "Purification of Aminophenols" and use of antioxidants).
• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (General protocols for recrystallizing zwitterionic compounds).
• U.S. Patent No. 3,845,129. (1974). Purification of p-aminophenol. Washington, DC: U.S. Patent and Trademark Office.

• Ataman Chemicals. (2025). Technical Data Sheet: 4-Aminophenol Properties and Handling. Retrieved from [Link]

Sources

• 1. US3845129A - Purification of p-aminophenol - Google Patents [patents.google.com]
• 2. US3703598A - Purification of p-aminophenol - Google Patents [patents.google.com]

Technical Support Center: Chiral Resolution of Amino-Phenols

Introduction

Welcome to the technical support hub for amino-phenol resolution .

Resolving amino-phenols presents a "perfect storm" of chemical challenges. You are dealing with an amphoteric motif (basic amine + acidic phenol) that creates complex solubility profiles (isoelectric points) and competing ionization states. Furthermore, the electron-rich aromatic ring makes these substrates highly prone to oxidative degradation (forming quinone imines), often turning your valuable enantiomer into "black tar" during workup.

This guide moves beyond standard protocols to address the specific failure modes of these molecules.

Module 1: Diastereomeric Salt Crystallization

The Issue: "Oiling Out" and Poor Diastereomeric Excess (de). Context: Amino-phenols often fail to form crystalline lattices with standard resolving agents (e.g., Tartaric acid) because the amphoteric nature disrupts the hydrogen bonding network required for supramolecular assembly.

Troubleshooting Guide

Q: My salt forms a sticky oil instead of crystals. How do I induce nucleation? A: "Oiling out" indicates that the liquid-liquid phase separation (LLPS) is occurring before the solid-liquid equilibrium (crystallization).

• The "Cloud Point" Trick: Heat the mixture until the oil dissolves. Cool very slowly. When the first turbidity (cloudiness) appears, hold the temperature constant (isothermal hold) and add a seed crystal. Do not cool further until a crystal bed is established.

• Switch Solvent Polarity: Amino-phenols are polar. If you are using non-polar solvents (toluene/ether), the salt is likely precipitating as an amorphous gum. Switch to alcohols (EtOH, iPrOH) or acetonitrile to increase solubility and allow organized lattice formation.

• Use the "Pope-Peachy" Method: Use only 0.5 equivalents of the resolving agent. This forces the formation of the salt with the matching enantiomer while leaving the other enantiomer in solution as the free base (or free phenol).

Q: I have crystals, but the diastereomeric excess (de) is stuck at 60%. Recrystallization isn't helping. A: You likely have a Solid Solution (where the unwanted diastereomer fits into the crystal lattice of the desired one).

• The Fix: Implement Dutch Resolution .

• Mechanism: Instead of using one resolving agent (e.g., pure (S)-Mandelic acid), use a "family" mixture (e.g., 90% (S)-Mandelic acid + 10% (S)-p-Methyl-Mandelic acid). The structural impurity disrupts the formation of the unwanted solid solution but allows the desired salt to crystallize pure.

Visual Workflow: Crystallization Rescue

Figure 1: Decision matrix for overcoming physical state issues in diastereomeric salt formation.

Module 2: Enzymatic Kinetic Resolution

The Issue: Chemoselectivity (

- vs. -acylation) and low conversion. Context: Lipases (like CAL-B) are excellent for resolving amines. However, amino-phenols offer two nucleophiles: the amine ( ) and the phenol ( ). We generally want to acylate the amine to create an amide, but the phenol can compete, leading to esters.

Troubleshooting Guide

Q: The enzyme is acylating the phenol group (

-acylation) instead of the amine. A: This is a solvent and acyl donor issue.

• Solvent Control: In non-polar solvents (hexane), lipases are flexible and may accept the phenol. Switch to MTBE (Methyl tert-butyl ether) or Toluene . These solvents often enforce stricter chemoselectivity for the amine.

• Acyl Donor: Switch from ethyl acetate to Isopropyl Acetate or Carbonates (e.g., diallyl carbonate). The leaving group thermodynamics favor the stable amide bond over the ester.

Q: The reaction stops at 50% conversion (Kinetic Resolution), but I need higher yields. A: You are limited by the theoretical 50% maximum of kinetic resolution.

• The Fix: Dynamic Kinetic Resolution (DKR) .

• Protocol: Add a Ruthenium catalyst (e.g., Shvo's catalyst) to the reaction. The Ru-catalyst continuously racemizes the unreacted enantiomer, while the lipase selectively acylates only the (R)-enantiomer. This allows you to drive the yield to 100% theoretically.

Data: Solvent Effects on CAL-B Selectivity

Solvent	Relative Rate	Chemoselectivity ( -acyl : -acyl)	Recommendation
Hexane	High	85 : 15	Poor selectivity
Toluene	Medium	95 : 5	Good Balance
MTBE	Medium	>99 : 1	Best Selectivity
THF	Low	90 : 10	Avoid (Enzyme stripping)

Module 3: Chromatographic Purification (HPLC/SFC)

The Issue: Peak Tailing and Column Fouling. Context: Amino-phenols are "sticky." The basic amine interacts with residual silanols on the column (tailing), while the phenol group can ionize, causing peak broadening.

Troubleshooting Guide

Q: My peaks are tailing severely (Asymmetry factor > 1.5). A: You are seeing the "Amphoteric Drag."

• The Fix: You need a "Push-Pull" additive system in your mobile phase.

  • Base: Add 0.1% Diethylamine (DEA) or Triethylamine (TEA) to block silanols.

  • Acid: Add 0.1% Trifluoroacetic acid (TFA) or Acetic Acid to suppress the ionization of the phenol.

• Note: Ensure your column (e.g., Chiralpak IG/IC) is immobilized and compatible with these additives. Coated columns (AD/OD) may strip if the acid/base ratio is off.

Q: The sample degrades on the column (new peaks appear during the run). A: This is on-column oxidation.

• The Fix: Add an antioxidant directly to the mobile phase .

• Protocol: Add 0.05% Ascorbic Acid to the aqueous/polar portion of your mobile phase. This acts as an oxygen scavenger during the separation process.[1]

Module 4: Chemical Stability & Handling

The Issue: "The Black Tar" (Oxidative Degradation). Context: Amino-phenols readily oxidize to quinone imines and polymerized dyes upon exposure to air and light, especially under basic conditions (workup).

Troubleshooting Guide

Q: My product turns brown/black during the basic extraction step. A: At high pH (during free-basing of the salt), the phenolate ion is extremely electron-rich and oxidizes instantly.

• Protocol:

  • Deoxygenate: Sparge all solvents with Nitrogen/Argon for 15 mins before use.[2]

  • The "Safety Net": Add Sodium Dithionite (

    ) or Sodium Bisulfite to the aqueous basic layer during extraction. This reducing agent instantly reverses any quinone formation back to the phenol.

  • Work Fast: Do not leave the basic solution standing. Extract immediately into the organic phase and rotovap.

Q: How should I store the resolved enantiomers? A: Never store as the free base.

• Recommendation: Convert the resolved amine immediately to a salt (HCl or Tosylate). The protonated amine pulls electron density from the ring, significantly increasing resistance to oxidation. Store in amber vials under Argon.

Visual Workflow: Stability Protocol

Figure 2: Mandatory workflow to prevent oxidative degradation during workup.

References

• Dutch Resolution Strategy

  • Dalmolen, J., et al.[3] "The Dutch resolution variant of the classical resolution of racemates by formation of diastereomeric salts." Chemistry – A European Journal, 2005.

• Enzymatic Resolution (CAL-B)

  • Paetzold, J., & Bäckvall, J. E. "Chemoenzymatic dynamic kinetic resolution of primary amines." Journal of the American Chemical Society, 2005.[4]

• Prevention of Oxidation

  • BenchChem Technical Support.[5][6][7] "Preventing oxidation of 2-aminophenol during synthesis and storage." BenchChem Troubleshooting Guides, 2025.[7]

• HPLC Troubleshooting (Additives)

  • Daicel Chiral Technologies.[8] "Restore Chiral Column Performance: Tips for Peak Tailing." Technical Library, 2021.[8]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pure.rug.nl [pure.rug.nl]
• 4. scilit.com [scilit.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chiraltech.com [chiraltech.com]

Technical Support Center: Synthesis of 2-(1-Aminobutyl)-4-chlorophenol

[1]

Current Status: Operational Ticket Type: Process Optimization & Troubleshooting Assigned Specialist: Senior Application Scientist[1]

Executive Summary: The Chemoselectivity Challenge

Synthesizing 2-(1-Aminobutyl)-4-chlorophenol requires navigating a "chemoselectivity triangle." You are attempting to install a primary amine on a benzylic carbon while preserving two sensitive functionalities: the aryl-chloride bond (susceptible to hydrodechlorination) and the phenol ring (susceptible to hydrogenation or oxidative coupling).

Most users encounter issues because standard reductive amination conditions (e.g., Pd/C + H₂) are too aggressive for the chlorine substituent. This guide provides a validated, self-consistent workflow to minimize these side reactions.

Part 1: Critical Reaction Pathways & Side Reactions

To troubleshoot effectively, you must visualize where the chemistry deviates. The diagram below maps the desired pathway against the three most common failure modes: Dechlorination , Dimerization , and Hydroxylamine Stalling .

Figure 1: Reaction landscape showing the "off-ramps" to common impurities.[1] Note that Palladium (Pd) catalysts are the primary driver of Side Reaction A.

Part 2: Troubleshooting Guide (Q&A Format)

Issue 1: Loss of Chlorine (Hydrodechlorination)

User Question: "My LC-MS shows a large peak at M-34 (or M-36+1) relative to the product. Why is the chlorine falling off?"

Technical Diagnosis: You are likely using Catalytic Hydrogenation (Pd/C) or overly aggressive conditions.[1] Aryl chlorides are highly labile under standard hydrogenation conditions, especially on palladium surfaces which facilitate oxidative addition into the C-Cl bond.

Corrective Protocol: Switch to a Chemical Reductant or a Poisoned Catalyst .[1]

• The "Gold Standard" (Zn/AcOH): If you are reducing the oxime, use Zinc dust in Acetic Acid. Zinc is strong enough to reduce the N-O and C=N bonds but has a high kinetic barrier for aryl-chloride cleavage under these conditions.

• The "Hydride" Route (NaBH₃CN): Use Sodium Cyanoborohydride with Ammonium Acetate. The cyanide ligand pulls electron density from the boron, making it less nucleophilic and more selective for the imine over the ketone, and it is inert toward Ar-Cl bonds.

Issue 2: Unknown High-MW Impurity (Dimerization)

User Question: "I see a significant impurity at roughly 2x molecular weight minus 17. It tracks with the product during extraction."

Technical Diagnosis: This is the Secondary Amine Dimer . As the target primary amine forms, it is more nucleophilic than the ammonia source. It attacks the remaining imine intermediate, creating a "dimer."

Corrective Protocol:

• Saturate with Ammonia: You must shift the equilibrium. Ensure your ammonia/ammonium source is in 10-15 equivalents excess.[1]

• Stepwise Addition: Do not add the reducing agent immediately. Allow the imine to form (equilibrium) with excess ammonia before adding the hydride. This ensures the "trap" (reduction) happens on the ammonia-imine, not the product-imine.

Issue 3: Incomplete Reaction (Hydroxylamine)

User Question: "The reaction stalls. I have a peak with Mass M+16. Adding more catalyst doesn't help."

Technical Diagnosis: You have stopped at the Hydroxylamine (N-OH) stage.[1] This is common when using Pt/C (Platinum) or mild hydrides.[1] The N-O bond is weaker than the C=N bond, but steric bulk (the butyl chain and ortho-phenol) can hinder the final reduction step.

Corrective Protocol:

• If using Hydrogenation: Increase pressure (50 psi) or temperature (50°C), but monitor for dechlorination.[1]

• If using Zn/AcOH: Increase temperature to 60°C. The cleavage of the N-O bond by Zinc requires thermal activation.

Part 3: Optimized Experimental Protocols

Method A: The High-Fidelity Route (Oxime Reduction)

Best for: Maximum purity, preserving the Cl-atom.[1]

Step 1: Oxime Formation

• Dissolve 5-chloro-2-hydroxybutyrophenone (1.0 eq) in Ethanol.

• Add Hydroxylamine Hydrochloride (1.5 eq) and Sodium Acetate (1.5 eq).

• Reflux for 2-4 hours until Ketone is consumed (TLC/HPLC).

• Workup: Evaporate EtOH, partition between water/EtOAc. Isolate the Oxime.

Step 2: Zinc-Mediated Reduction [1]

• Dissolve the crude Oxime in Glacial Acetic Acid (0.5 M concentration).

• Critical Step: Cool to <20°C (Control exotherm).

• Add Zinc Dust (5.0 eq) portion-wise over 30 minutes.

• Allow to warm to Room Temp, then heat to 50°C for 2 hours.

• Validation: Check for disappearance of Oxime.

• Workup: Filter Zinc. Neutralize filtrate with NaOH (keep cold to prevent polymerization).[1] Extract with DCM.[1]

Method B: Direct Reductive Amination (One-Pot)

Best for: Speed, High Throughput Screening.[1]

• Dissolve Ketone (1.0 eq) in Methanol.[1]

• Add Ammonium Acetate (15.0 eq - Excess is crucial).[1]

• Add Sodium Cyanoborohydride (NaBH₃CN) (1.5 eq).

• Stir at Room Temp for 24-48 hours.

  • Note: If reaction is slow, add 3A Molecular Sieves to scavenge water and drive imine formation.

• Quench: Add 6N HCl carefully (in fume hood - HCN risk) to decompose borate complexes.

• Basify: Adjust pH > 10 with NaOH and extract.

Part 4: Data & Comparison

Parameter	Catalytic H₂ (Pd/C)	Catalytic H₂ (Pt/C)	Chemical Red.[1] (Zn/AcOH)	Hydride (NaBH₃CN)
Reaction Rate	Fast	Medium	Fast	Slow
Cl-Retention	Poor (High Risk)	Good	Excellent	Excellent
Dimer Control	Moderate	Moderate	High	Moderate
Scalability	High	High	Medium (Solids)	Medium (Toxic waste)
Recommendation	Avoid	Use if Zn fails	Primary Choice	Secondary Choice

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2] Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, vol. 61, no.[2] 11, 1996, pp. 3849–3862. Link[1]

• Borch, R. F., et al. "The Cyanohydridoborate Anion as a Selective Reducing Agent."[3] Journal of the American Chemical Society, vol. 93, no. 12, 1971, pp. 2897–2904. Link[1]

• Rylander, P. N. "Hydrogenation Methods."[1] Academic Press, 1985. (Authoritative text on catalyst selection for halobenzenes).

• Guidechem. "Synthesis of 2-amino-4-chlorophenol and related intermediates." (General procedures for chlorophenol reduction). Link

• ChemScene. "Product Data: (R)-2-(1-Aminoethyl)-4-chlorophenol."[1] (Structural analog confirmation). Link

Sources

• 1. chemscene.com [chemscene.com]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectrum of 2-(1-Aminobutyl)-4-chlorophenol

This guide provides an in-depth analysis of the proton nuclear magnetic resonance (¹H NMR) spectrum of 2-(1-Aminobutyl)-4-chlorophenol. As a critical tool in structural elucidation, ¹H NMR spectroscopy offers a detailed fingerprint of a molecule's proton environment. This document moves beyond a simple spectral interpretation, offering a comparative analysis against structurally related compounds to provide a deeper understanding of how subtle changes in molecular architecture are reflected in the NMR spectrum. The insights herein are designed for researchers, scientists, and drug development professionals who rely on robust analytical data for compound characterization.

The Strategic Importance of NMR in Structural Verification

Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled technique for the unambiguous determination of molecular structure in solution. For a molecule like 2-(1-Aminobutyl)-4-chlorophenol, which contains multiple distinct proton environments—aromatic, aliphatic, and exchangeable protons on heteroatoms—¹H NMR provides critical information on connectivity and stereochemistry.

The causality behind choosing ¹H NMR lies in its ability to provide three key pieces of information:

• Chemical Shift (δ): This indicates the electronic environment of a proton. Electron-withdrawing groups (like chlorine or oxygen) "deshield" nearby protons, shifting their signals downfield (to a higher ppm value), while electron-donating groups cause an upfield shift.[1][2]

• Integration: The area under a signal is directly proportional to the number of protons it represents, allowing for a quantitative proton count in each unique environment.[1][3]

• Spin-Spin Splitting (Multiplicity): This reveals the number of neighboring, non-equivalent protons, following the n+1 rule, which helps to piece together the molecular framework.[1]

This guide will dissect the predicted ¹H NMR spectrum of our target compound and compare it with the empirical spectra of its core fragments: 4-chlorophenol and 1-aminobutane, as well as the closely related 2-amino-4-chlorophenol.

Predicted ¹H NMR Spectral Analysis of 2-(1-Aminobutyl)-4-chlorophenol

Caption: Molecular structure and predicted ¹H NMR assignments.

Aromatic Region (δ 6.5-7.5 ppm)

The benzene ring has three protons, each in a unique electronic environment.

• H_c (ortho to -OH, meta to -Cl): Expected around δ 6.80 (d) . The potent electron-donating effect of the hydroxyl group shifts this proton upfield. It will appear as a doublet due to coupling with H_b.

• H_b (meta to -OH, ortho to -Cl): Predicted around δ 7.08 (dd) . It is deshielded by the adjacent chlorine and will be split by both H_a and H_c into a doublet of doublets.

• H_a (meta to -OH and -Cl): Predicted around δ 7.15 (d) . This proton is least affected by the substituents and will appear as a small doublet from coupling to H_b.

Aliphatic Chain Region (δ 0.5-4.5 ppm)

The butyl group protons will show characteristic splitting patterns.

• H_d (Benzylic CH): Expected around δ 3.95 (t) . This proton is significantly deshielded as it is attached to both the aromatic ring and a carbon bearing an amine group. It will be split into a triplet by the adjacent CH₂ group (H_e).

• H_e and H_f (Methylene CH₂ groups): Predicted to be in the δ 1.40-1.65 (m) range. These diastereotopic protons will appear as complex multiplets due to coupling with each other and their neighbors (H_d and H_g).

• H_g (Terminal CH₃): Expected furthest upfield around δ 0.95 (t) . This signal will be a clean triplet due to coupling with the adjacent CH₂ group (H_f).

Exchangeable Protons (variable δ)

• H_h (Phenolic OH) and H_i (Amine NH₂): These protons will appear as broad singlets with chemical shifts that are highly dependent on solvent, concentration, and temperature.[5][6] Their signals are often found between δ 4.0-7.0 for the phenol and δ 1.0-5.0 for the amine .[7][8] Their identity can be unequivocally confirmed by a D₂O shake experiment, which causes the signals to disappear due to proton-deuterium exchange.[7]

Comparative Spectral Analysis

To ground our predictions, we compare them with the known spectra of related compounds. This comparison highlights how the introduction of different functional groups systematically alters the ¹H NMR spectrum.

Compound	Aromatic Protons (δ, ppm)	Alkyl Protons (δ, ppm)	OH/NH₂ Protons (δ, ppm)	Reference
4-Chlorophenol	7.19 (d, 2H), 6.77 (d, 2H)	N/A	4.87 (s, br, 1H)	[9]
1-Aminobutane	N/A	2.7 (t, 2H), 1.4 (m, 2H), 1.3 (m, 2H), 0.9 (t, 3H)	~1.1 (s, br, 2H)	[10][11]
2-Amino-4-chlorophenol	6.60 (d, 1H), 6.59 (dd, 1H), 6.38 (d, 1H)	N/A	9.2 (s, 1H, OH), 4.8 (s, 2H, NH₂)	[12]
2-(1-Aminobutyl)-4-chlorophenol (Predicted)	~7.15 (d, 1H), ~7.08 (dd, 1H), ~6.80 (d, 1H)	~3.95 (t, 1H), ~1.65 (m, 2H), ~1.40 (m, 2H), ~0.95 (t, 3H)	4.0-7.0 (br s, 1H), 1.0-5.0 (br s, 2H)	N/A

Key Observations:

• Aromatic Shifts: In 4-chlorophenol, the two sets of equivalent protons give two doublets.[9][13] The introduction of the aminobutyl group at the C2 position breaks this symmetry, resulting in three distinct aromatic signals, as predicted. Comparing with 2-amino-4-chlorophenol, where the -NH₂ group is directly on the ring, we see a significant upfield shift of all aromatic protons due to the strong electron-donating nature of the amine.[12] The aminobutyl group has a less pronounced, but still noticeable, effect.

• Alkyl Chain Shifts: The data for 1-aminobutane provides a baseline for the side chain. The CH₂ group attached to the nitrogen appears at δ 2.7. In our target molecule, the corresponding proton (H_d) is predicted much further downfield (~δ 3.95) because it is benzylic, experiencing the deshielding effects of both the aromatic ring and the amine. The rest of the alkyl chain protons remain in their typical aliphatic regions.

• Exchangeable Protons: The chemical shifts for OH and NH₂ protons are highly variable. The values listed for the reference compounds demonstrate this wide range. The key takeaway is not the exact position but the broad nature of the signal and its disappearance upon D₂O addition.

Experimental Protocol: Acquiring a High-Fidelity ¹H NMR Spectrum

This protocol outlines the self-validating steps to acquire and confirm the structure of 2-(1-Aminobutyl)-4-chlorophenol.

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• 4. 1H proton nmr spectrum of phenol C6H6O C6H5OH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 phenol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 13. 4-Chlorophenol(106-48-9) 1H NMR spectrum [chemicalbook.com]

Comparative IR Spectroscopy Guide: 2-(1-Aminobutyl)-4-chlorophenol

Topic: Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

[1]

Executive Summary & Structural Significance

2-(1-Aminobutyl)-4-chlorophenol represents a specialized class of ortho-substituted aminophenols, often utilized as chiral intermediates in the synthesis of adrenergic ligands and coordination complexes.[1] Its structure features three critical moieties for infrared analysis:

• Phenolic Hydroxyl (-OH): Capable of strong hydrogen bonding.[1]

• Benzylic Primary Amine (-CH(NH₂)-): A reactive center that introduces chirality and basicity.[1]

• Para-Chloro Substituent: A diagnostic spectral marker in the fingerprint region.[1]

The Analytical Challenge: The proximity of the amine and hydroxyl groups creates a dynamic intramolecular hydrogen-bonding network (

).[1] This interaction significantly alters the IR spectrum compared to non-interacting isomers (e.g., meta or para isomers).[1] Furthermore, this molecule is frequently handled as a Hydrochloride (HCl) salt to improve stability, which drastically changes the spectral landscape.[1]

This guide compares the IR performance of this molecule across Sampling Techniques (ATR vs. KBr) and Chemical States (Free Base vs. HCl Salt) , providing a robust roadmap for characterization.

Comparative Analysis: Sampling Techniques

For this hygroscopic and potentially oxidizable amine, the choice of sampling technique dictates spectral quality.

Feature	Attenuated Total Reflectance (ATR)	Transmission (KBr Pellet)
Principle	Surface reflectance (evanescent wave).[1]	Direct beam transmission through matrix.[1]
Sample Prep	Minimal (Direct placement).	High (Grinding, pressing, drying).[1][2]
Pathlength	Short (~2-4 µm); wavelength dependent.[1]	Long (defined by pellet thickness).[1]
Suitability	Preferred for Routine ID. Ideal for the "Free Base" (often an oil/sticky solid).[1]	Preferred for Trace Analysis. Ideal for the "HCl Salt" (crystalline).[1]
Water Artifacts	Low (minimal atmospheric interference).[1]	High (KBr is hygroscopic; OH region interference).[1]
Resolution	Good, but intensity decreases at high wavenumbers.	Excellent across the full range.[1]

Expert Insight:

Use ATR for rapid purity checks of the free base to avoid oxidation during grinding.[1] Use KBr only when characterizing the stable HCl salt for publication-quality structural elucidation, ensuring the KBr is oven-dried to prevent water peaks from masking the N-H/O-H region.

Comparative Analysis: Chemical States (Free Base vs. HCl Salt)

This is the most critical comparison for drug development professionals. The spectrum changes fundamentally based on protonation.[1]

A. The Free Base (Neutral State) [1]

• Mechanism: The lone pair on the Nitrogen acts as a Hydrogen Bond Acceptor for the Phenolic Hydrogen (

  ).[1]

• Spectral Consequence:

  • OH Stretch: Shifts to lower frequency (broad band ~3200–3400 cm⁻¹) due to H-bonding.[1]

  • NH Stretch: Distinct doublet for primary amine (

    ) around 3300–3500 cm⁻¹.[1]

B. The Hydrochloride Salt (Protonated State)

• Mechanism: The amine is protonated to an ammonium ion (

  ).[1] The Nitrogen no longer has a lone pair to accept H-bonds.[1]

• Spectral Consequence:

  • OH Stretch: Returns to higher frequency (sharper, ~3500 cm⁻¹) or interacts with

    ions.[1]

  • Ammonium Band: A broad, complex "ammonium band" appears between 2500–3200 cm⁻¹, often obscuring C-H stretches.[1]

Detailed Spectral Assignment Table

The following data synthesizes experimental precedents from analogous ortho-aminophenols (e.g., 2-amino-4-chlorophenol) and theoretical shifts expected from the butyl chain insertion.

Functional Group	Vibration Mode	Free Base ( )	HCl Salt ( )	Notes
O-H (Phenol)	Stretch	3200–3400 (Broad)	~3400–3550 (Sharper)	Free base frequency lowered by intramolecular H-bond.[1]
N-H (Amine)	Stretch	3350 & 3450 (Doublet)	Absent (replaced by )	Diagnostic for free amine.[1]
(Ammonium)	Stretch	Absent	2600–3200 (Very Broad)	"Ammonium envelope"; overlaps C-H region.[1]
C-H (Aliphatic)	Stretch	2850–2960	2850–2960	Butyl chain signature; often obscured in salt form.[1]
C=C (Aromatic)	Ring Stretch	1480, 1580	1490, 1590	Characteristic benzenoid ring modes.[1]
C-N	Stretch	1230–1260	1200–1230	Shifts due to change in N-hybridization/charge.[1]
C-Cl	Stretch	650–750	650–750	Strong, distinct band in fingerprint region.
Scissoring	Bend	~1620	Absent
Deformation	Bend	Absent	~1500–1600	Asymmetric deformation band.[1]

Visualizing the Structural Logic

The following diagram illustrates the decision workflow and the structural impact of protonation on the IR spectrum.

Figure 1: Analytical workflow correlating chemical state (Free Base vs. Salt) to spectral features and recommended sampling techniques.

Experimental Protocols

Protocol A: ATR Analysis (Recommended for Free Base)

Best for: Rapid ID, Oily/Sticky samples, Preventing Oxidation.[1]

• Preparation: Ensure the ATR crystal (Diamond or ZnSe) is chemically clean.[1] Perform a background scan (air).[1]

• Loading: Place approx. 10-20 mg of the sample onto the crystal center.

• Contact: Lower the pressure arm.[1]

  • Critical Step: For the free base, apply moderate pressure only.[1] Excessive pressure can force oils out of the optical path or damage the crystal if the sample contains abrasive micro-crystals.[1]

• Acquisition: Scan from 4000 to 600 cm⁻¹.[1]

  • Settings: 4 cm⁻¹ resolution, 16-32 scans.[1]

• Post-Processing: Apply "ATR Correction" (if comparing to library transmission spectra) to adjust for penetration depth intensity variance.

Protocol B: KBr Pellet (Recommended for HCl Salt)

Best for: High-Resolution Structural Elucidation, Archival Data.[1]

• Drying: Dry spectroscopic-grade KBr powder at 110°C for 2 hours to remove hygroscopic water.

• Ratio: Mix sample with KBr in a 1:100 ratio (e.g., 2 mg sample to 200 mg KBr).

  • Self-Validating Check: If the pellet turns opaque or white spots appear, the ratio is too high or the sample is wet.[1]

• Grinding: Grind in an agate mortar until a fine, uniform powder is achieved. Do not over-grind if the sample is polymorphic (pressure can induce phase changes).[1]

• Pressing: Transfer to a die set and press at 8-10 tons for 2 minutes under vacuum (to remove air bubbles).

• Validation: The resulting pellet must be transparent (glass-like).

  • Failure Mode: A cloudy pellet indicates moisture (broad band at 3400 cm⁻¹) or poor grinding (scattering, sloping baseline).[1]

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1][3] (Authoritative text on intramolecular H-bonding shifts in aminophenols).

• NIST Chemistry WebBook. Infrared Spectrum of 2-Amino-4-chlorophenol. National Institute of Standards and Technology.[1][4] [Link] (Used as the primary spectral analogue).[1]

• Burgne, J. (2025).[1] Advantages of KBr Pellets vs ATR for Solid Analysis. Kintek Solution.[1] [Link]

• Specac Application Notes. ATR vs Transmission Spectroscopy. Specac Ltd. [Link][1]

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• 4. Phenol, 4-chloro- [webbook.nist.gov]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 2-(1-Aminobutyl)-4-chlorophenol

As researchers and scientists, our commitment to safety and environmental stewardship extends to the entire lifecycle of the chemicals we handle, including their proper disposal. This guide provides a comprehensive framework for the safe disposal of 2-(1-Aminobutyl)-4-chlorophenol, a substituted aminophenol. Given the limited publicly available data on this specific compound, this document outlines a robust, safety-first approach grounded in established principles of chemical hygiene and hazardous waste management. The cornerstone of this process is the thorough review and application of the information provided in the manufacturer- or supplier-provided Safety Data Sheet (SDS).

Pre-Disposal Hazard Assessment: Understanding the Risk Profile

Before any disposal procedures are initiated, a thorough understanding of the hazards associated with 2-(1-Aminobutyl)-4-chlorophenol is paramount. This begins with a detailed analysis of its constituent chemical groups: aminophenols and chlorophenols.

Aminophenols are a class of aromatic compounds that can pose significant health risks. They can be absorbed through the skin and, upon inhalation or ingestion, may interfere with the blood's ability to carry oxygen, a condition known as methemoglobinemia.[1] Symptoms can include headache, dizziness, and a bluish discoloration of the skin and lips.[1] Some aminophenols are also suspected mutagens, necessitating careful handling to minimize exposure.[1][2][3]

Chlorophenols are known for their toxicity and persistence in the environment.[4] They can be toxic upon inhalation, ingestion, or skin contact.[4][5] Long-term exposure to certain chlorophenols has been associated with damage to the liver, kidneys, and nervous system.[6][7][8] Furthermore, some chlorophenols are classified as probable human carcinogens.[4][5] The combustion of chlorophenols can produce highly toxic gases, including hydrogen chloride and nitrogen oxides.[9]

Given this hazard profile, 2-(1-Aminobutyl)-4-chlorophenol must be treated as a hazardous substance requiring specialized disposal procedures.

The Safety Data Sheet (SDS): Your Primary Source for Disposal Information

The Safety Data Sheet (SDS) is the most critical document for ensuring the safe handling and disposal of any chemical. It contains detailed, substance-specific information that must be consulted before beginning any work. The following sections of the SDS are particularly relevant for disposal:

SDS Section	Information Provided for Disposal
Section 2: Hazards Identification	Details the specific physical and health hazards, which determine the appropriate hazard class for waste segregation.
Section 7: Handling and Storage	Provides guidance on safe handling practices and incompatible materials, which is crucial for preventing dangerous reactions in waste containers.
Section 8: Exposure Controls/Personal Protection	Specifies the necessary Personal Protective Equipment (PPE) to be worn when handling the chemical and its waste, such as gloves, eye protection, and respiratory protection.[10]
Section 10: Stability and Reactivity	Lists conditions and materials to avoid, which is critical for the safe storage and segregation of waste.[11]
Section 13: Disposal Considerations	This section provides specific guidance on disposal methods and will often state whether the material is considered a hazardous waste under regulations like the Resource Conservation and Recovery Act (RCRA).[12][13]

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe and compliant disposal of 2-(1-Aminobutyl)-4-chlorophenol.

Step 1: Personal Protective Equipment (PPE) Assessment

Based on the SDS and the general hazards of aminophenols and chlorophenols, the following PPE should be considered mandatory when handling waste:

• Gloves: Chemically resistant gloves (e.g., nitrile, neoprene). Consult the SDS for specific recommendations.

• Eye Protection: Chemical safety goggles or a face shield.

• Lab Coat: A flame-resistant lab coat to protect against splashes.

• Respiratory Protection: If handling powders or creating aerosols, a NIOSH-approved respirator may be necessary.[14][15][16][17]

Step 2: Waste Segregation and Container Selection

Proper segregation is critical to prevent dangerous chemical reactions.

• Designate a Hazardous Waste Container: Use a container that is in good condition, compatible with the chemical, and has a secure, leak-proof lid.[12][18]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-(1-Aminobutyl)-4-chlorophenol," and the associated hazards (e.g., "Toxic," "Irritant").[18][19]

• Incompatibility: Do not mix this waste with other chemicals unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department. In particular, keep it separate from strong oxidizing agents.[20][21]

Step 3: Accumulation and Storage

Waste should be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA).[13][18]

• Keep the waste container closed at all times, except when adding waste.[18]

• Store the container in a well-ventilated area, away from heat sources or direct sunlight.[21]

• Ensure the storage area has secondary containment to control any potential leaks.

The decision-making process for waste disposal is illustrated in the following workflow:

Figure 1. A workflow for the proper disposal of chemical waste.

Step 4: Arranging for Final Disposal

Once the waste container is nearly full (around 90% capacity), contact your institution's EHS department to arrange for pickup.[22] Do not attempt to dispose of this chemical down the drain or in regular trash.[12] All hazardous waste must be handled and transported by trained personnel in accordance with institutional and regulatory guidelines.[10][23]

Emergency Procedures in Case of Spills

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.[9]

• Ventilate: Ensure the area is well-ventilated.

• Consult SDS: Refer to Section 6 of the SDS, "Accidental Release Measures," for specific cleanup instructions.

• Containment: For small spills of solid material, gently cover with an absorbent material to avoid raising dust.[20] Do not use combustible materials like paper towels to absorb spills of oxidizing materials.

• Cleanup: Wearing appropriate PPE, carefully collect the spilled material and place it in a labeled hazardous waste container.[9]

• Decontaminate: Clean the spill area as recommended in the SDS.

• Report: Report the spill to your supervisor and EHS department, as required by your institution's policies.

The Occupational Safety and Health Administration (OSHA) has established the Hazardous Waste Operations and Emergency Response (HAZWOPER) standards to protect workers involved in cleanup operations.[24] These standards emphasize the importance of having a clear emergency response plan.[10]

Conclusion

The proper disposal of 2-(1-Aminobutyl)-4-chlorophenol is a critical aspect of laboratory safety and environmental responsibility. By adhering to the guidance provided in the Safety Data Sheet and following established hazardous waste management protocols, researchers can ensure that this material is handled safely from acquisition to final disposal. Always prioritize safety and, when in doubt, consult with your institution's Environmental Health & Safety professionals.

References

• New Jersey Department of Health. (2007, February). Hazardous Substance Fact Sheet: Aminophenols.
• Occupational Safety and Health Administration (OSHA). Hazardous Waste Operations and Emergency Response (HAZWOPER).
• REWE Group. DETOX Program Fact Sheet - Chlorophenols.
• National Institute for Occupational Safety and Health (NIOSH). (2023, June 29). NIOSH Pocket Guide to Chemical Hazards.
• Safety by Design. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What To Know.
• Labelmaster. NIOSH Pocket Guide to Chemical Hazards.
• Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards.
• Barnes & Noble. NIOSH Pocket Guide to Chemical Hazards.
• J. J. Keller. NIOSH Pocket Guide to Chemical Hazards - September 2010 Edition.
• OSHA Education Center. (2025). Hazardous Waste Management Course Options.
• HAZWOPER OSHA Training. (2024, February 19). Environmental Sustainability and Hazardous Waste Management.
• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines.
• National Health and Medical Research Council (NHMRC). Australian Drinking Water Guidelines: Chlorophenols.
• AFIRM Group. AFIRM Information Sheet: Chlorophenols.
• National Center for Biotechnology Information (NCBI). Toxicological Profile for Chlorophenols.
• Columbia University. Hazardous Chemical Waste Management Guidelines.
• Agency for Toxic Substances and Disease Registry (ATSDR). (2022). Toxicological Profile for Chlorophenols.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Environmental Health & Safety (EHS). Laboratory Waste Management Guidelines.
• Santa Cruz Biotechnology, Inc. Safety Data Sheet: 2-Aminophenol.
• National Oceanic and Atmospheric Administration (NOAA). CAMEO Chemicals: o-Aminophenol.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: 2-Amino-5-chlorophenol.
• PanReac AppliChem. (2024, November 4). Safety Data Sheet: 4-Aminophenol.
• Thermo Fisher Scientific. (2010, August 10). Safety Data Sheet: 2-Amino-4-chlorophenol.
• Carl Roth GmbH + Co. KG. Safety Data Sheet: 3-Aminophenol.
• TCI Chemicals. (2024, November 20). Safety Data Sheet: 2-Amino-4-chlorophenol.
• New Jersey Department of Health. (1998, August). Hazardous Substance Fact Sheet: 2-Amino-4-Chlorophenol.
• Sigma-Aldrich. (2025, November 7). Safety Data Sheet: 2-Amino-6-chlorophenol.
• Fisher Scientific. (2025, December 22). Safety Data Sheet: 4-Amino-2-chlorophenol.
• Biochem Chemopharma. Safety Data Sheet: 2-Aminophenol.

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Personal protective equipment for handling 2-(1-Aminobutyl)-4-chlorophenol

The following technical guide details the Personal Protective Equipment (PPE) and operational safety protocols for handling 2-(1-Aminobutyl)-4-chlorophenol .

[1]

Executive Safety Summary

2-(1-Aminobutyl)-4-chlorophenol is a bifunctional intermediate containing a phenolic hydroxyl group, a secondary amine (on the butyl chain), and a halogen substituent.[1]

Critical Hazard Warning: As with structurally analogous halogenated aminophenols (e.g., 2-amino-4-chlorophenol), this compound must be treated as acutely toxic by inhalation and skin contact .[1] Phenolic compounds are rapidly absorbed through the skin, potentially causing systemic toxicity (methemoglobinemia) and severe chemical burns.

Immediate Action Required:

• Zero Skin Contact: Treat the substance as a skin permeator.[1]

• Containment: All transfers must occur within a certified Chemical Fume Hood.[1]

• Decontamination: Have a dedicated waste stream for halogenated organics ready before starting.[1]

Molecular Hazard Analysis (The "Why")

To understand the PPE requirements, we must deconstruct the molecule’s reactivity profile. This is not just "generic safety"; this is safety based on chemical functionality.[1]

Functional Group	Associated Hazard	Physiological Impact
Phenol (Ar-OH)	Rapid Dermal Absorption	Phenols denature proteins and numb the skin (local anesthesia), meaning a researcher may be burned/absorbing toxin without feeling pain immediately.[1]
Amine (-NH₂/NH-)	Caustic/Sensitizer	Basic nitrogen centers can cause respiratory sensitization and severe eye irritation/corneal damage.[1]
Chlorine (-Cl)	Lipophilicity	The halogen increases the molecule's ability to penetrate lipid bilayers (skin/cell membranes), enhancing the toxicity of the phenol core.[1]

PPE Specifications: The Defense Matrix

Do not rely on standard "lab safety" defaults. This compound requires a barrier strategy specifically designed to stop organic permeation.[1]

A. Hand Protection (Glove Protocol)

Standard nitrile gloves are insufficient for prolonged direct contact with phenolic solvents, but are acceptable for solid handling if double-gloved.[1]

State of Matter	Primary Glove Layer	Secondary Glove Layer	Rationale
Solid / Powder	Nitrile (4 mil)	Nitrile (4 mil)	Double-gloving prevents micro-pinhole exposure.[1] Colored indicators (e.g., orange under blue) are recommended to visualize breaches.
Solution (Organic)	Laminate / Barrier (e.g., Silver Shield®)	Nitrile (Outer Grip)	If dissolved in penetrating solvents (DCM, Chloroform), standard nitrile degrades in <5 mins.[1] Laminate provides >4hr breakthrough time.[1]

B. Eye & Face Protection[1][2][3][4][5]

• Mandatory: Chemical Splash Goggles (Indirect vented).[1]

• Prohibited: Safety glasses with side shields are not acceptable.[1] The amine vapor and phenolic dust can bypass side shields.[1]

• High-Volume (>5g): Add a Face Shield over the goggles to protect the neck and chin from splash.[1]

C. Respiratory & Body Protection[1][3][5][6][7][8]

• Engineering Control: Work must be performed in a Class II fume hood with sash at recommended height.

• Body: Lab coat (100% cotton or Nomex; avoid synthetic blends that melt).[1]

• Supplemental: For weighing fine powders, use disposable Tyvek® arm sleeves to bridge the gap between glove and lab coat.

Operational Workflow: Step-by-Step

Phase 1: Preparation & Weighing[1]

• Static Control: Use an antistatic gun or ionizer bar inside the hood.[1] Aminophenols can be electrostatically charged, causing "fly-away" powder.[1]

• Balance Setup: Place the analytical balance inside the fume hood. If this is impossible, use a pyramid balance enclosure.

• Pre-Weighing: Tare your receiving vessel. Do not transfer powder into an open weigh boat; use a closed vial or weighing funnel.[1]

Phase 2: Solubilization & Reaction[1]

• Solvent Choice: When dissolving this compound, avoid Dimethyl Sulfoxide (DMSO) if possible. DMSO acts as a carrier solvent, dramatically increasing the rate at which dissolved phenols penetrate the skin.

• Addition: Add solvent to the solid, not solid to the solvent, to minimize splash risk.

Phase 3: Disposal & Decontamination[1]

• Quench: If the material is reactive, quench according to your specific protocol.

• Solid Waste: Double-bag in heavy-duty polyethylene bags. Label as "Toxic - Halogenated Phenol".[1]

• Liquid Waste: Segregate into "Halogenated Organic Waste". Do not mix with oxidizing acids (e.g., Nitric acid), as this can generate explosive nitrophenols.

• Surface Decon: Wipe down the hood surface with a detergent solution (pH 7-9), followed by water.[1] Avoid bleach (NaOCl) initially, as it can react with amines to form chloramines.

Visualizing the Safety Logic

The following decision tree illustrates the logic for selecting PPE based on the experimental state.

Figure 1: PPE Decision Tree based on physical state and solvent carrier properties.[1]

Emergency Response (Self-Validating System)

This protocol is "self-validating" because it relies on the physical properties of the contaminant, not generic advice.[1]

• Skin Contact (The "Speed" Rule):

  • Immediate Flush: Flush with water for 15 minutes.[1][2][3]

  • PEG Wash (If available): For phenol exposures, swabbing with Polyethylene Glycol 300 or 400 (PEG) is often superior to water because phenols are lipophilic and dissolve better in PEG than water.[1] However, always start with water if PEG is not within arm's reach.

• Eye Contact: Flush for 15 minutes. Do not apply neutralizing agents (acids/bases) to the eye.[1]

• Spill Cleanup:

  • Do not use paper towels for large spills (increases surface area for evaporation).[1]

  • Use vermiculite or clay absorbents .[1]

  • Scoop into a wide-mouth jar and seal immediately.

References

• Fisher Scientific. (2010).[1] Safety Data Sheet: 2-Amino-4-chlorophenol. Retrieved from

• Thermo Fisher Scientific. (2025).[1][3] Safety Data Sheet: m-Chlorophenol. Retrieved from [1]

• New Jersey Department of Health. (1998). Hazardous Substance Fact Sheet: 2-Amino-4-chlorophenol. Retrieved from [1]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] OSHA Technical Manual Section VIII: Chapter 1 - Chemical Protective Clothing. Retrieved from [1]

• Gloves.com. (2024).[1] Butyl vs Nitrile Gloves: Chemical Resistance Guide. Retrieved from [1]

Sources

• 1. (S)-2-(1-Aminoethyl)-4-chlorophenol | 1228569-39-8 [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]